3-Ethoxy-2,6-difluorophenol

• CAS: 1092461-31-8

Core Science & Biosynthesis

An In-depth Technical Guide to the Synthesis and Characterization of 3-Ethoxy-2,6-difluorophenol

This guide provides researchers, scientists, and drug development professionals with a comprehensive technical overview of the synthesis and characterization of 3-Ethoxy-2,6-difluorophenol, a valuable fluorinated building block in medicinal chemistry and materials science. The strategic introduction of fluorine and an ethoxy group onto a phenolic scaffold can significantly modulate a molecule's lipophilicity, metabolic stability, and binding interactions, making this compound a key intermediate for novel chemical entities.

Strategic Approach to Synthesis: The Williamson Etherification

The most direct and reliable route to 3-Ethoxy-2,6-difluorophenol is via the Williamson ether synthesis. This classic nucleophilic substitution reaction is ideally suited for forming the target ether linkage.

Retrosynthetic Analysis & Rationale

Our retrosynthetic disconnection of the target molecule focuses on the robust aryl ether bond. This leads back to two commercially available and well-characterized precursors: 2,6-difluorophenol and an ethylating agent, such as ethyl iodide.

The core of this strategy lies in the nucleophilicity of the phenoxide ion. The phenolic proton of 2,6-difluorophenol is acidic and can be readily removed by a suitable base to generate a potent nucleophile. This phenoxide then attacks the electrophilic carbon of the ethylating agent in an SN2 reaction to form the desired ether.

The choice of base is critical. A moderately strong, non-nucleophilic base like potassium carbonate (K₂CO₃) is preferred. It is strong enough to deprotonate the phenol but minimizes side reactions. Anhydrous conditions are essential to prevent the base from being consumed by water and to avoid hydrolysis of the ethylating agent. Acetone or acetonitrile are excellent solvent choices as they are polar aprotic solvents that can dissolve the reactants and facilitate the SN2 mechanism.

Synthetic Workflow Diagram

3-Ethoxy-2,6-difluorophenol derivatives and analogs synthesis

An In-Depth Technical Guide to the Synthesis of 3-Ethoxy-2,6-difluorophenol Derivatives and Analogs

Authored by: Gemini, Senior Application Scientist

Abstract

This technical guide provides a comprehensive overview of the synthetic strategies for 3-ethoxy-2,6-difluorophenol and its analogs. Fluorinated phenols are pivotal structural motifs in medicinal chemistry and materials science, valued for their ability to modulate physicochemical properties such as lipophilicity, metabolic stability, and binding affinity. This document is intended for researchers, scientists, and drug development professionals, offering field-proven insights into the synthesis of these valuable compounds. We will explore the construction of the core 2,6-difluorophenol scaffold, detail methods for the introduction of the ethoxy group, and discuss the synthesis of related analogs, supported by detailed protocols, mechanistic diagrams, and comparative data.

Introduction: The Significance of Fluorinated Phenolic Ethers

The incorporation of fluorine into organic molecules can profoundly alter their biological activity. The 2,6-difluorophenol moiety, in particular, is recognized as a bioisostere of a carboxylic acid, offering a lipophilic alternative for drug design. The addition of an ethoxy group, creating structures like 3-ethoxy-2,6-difluorophenol, further refines the molecule's properties, making it a key intermediate in the development of advanced materials and therapeutic agents. This guide dissects the synthetic pathways to this important class of compounds, emphasizing chemical logic, experimental robustness, and practical application.

Core Synthesis Strategy Part I: Assembling the 2,6-Difluorophenol Scaffold

The journey to 3-ethoxy-2,6-difluorophenol begins with the efficient synthesis of its core structure, 2,6-difluorophenol. Several reliable methods exist, with the choice depending on starting material availability, scalability, and safety considerations.

Diazotization-Hydrolysis of 2,6-Difluoroaniline

This is one of the most common and scalable routes. The process involves converting the amino group of 2,6-difluoroaniline into a diazonium salt, which is then hydrolyzed to the corresponding phenol.

Causality Behind Experimental Choices:

• Low Temperature: The diazotization step is conducted at low temperatures (-5 to 0 °C) to ensure the stability of the diazonium salt, preventing premature decomposition and side reactions.[1]

• Acidic Medium: A strong acid like sulfuric acid is essential to protonate the nitrous acid precursor (sodium nitrite) and to stabilize the resulting diazonium salt.[1]

• Hydrolysis: The subsequent hydrolysis is often carried out at elevated temperatures, sometimes with a copper sulfate catalyst, to drive the conversion of the diazonium salt to the phenol.[1]

A typical workflow for this transformation is illustrated below.

Caption: Diazotization-Hydrolysis workflow for 2,6-Difluorophenol synthesis.

Demethylation of 2,6-Difluoroanisole

An alternative route starts from 2,6-difluoroanisole. The methyl ether is cleaved to yield the free phenol. This method is particularly useful if the anisole is a more readily available or cost-effective starting material.[2]

Key Reagents for Demethylation:

• Boron Tribromide (BBr₃): A powerful Lewis acid that effectively cleaves aryl methyl ethers.

• Trimethylsilyl Iodide (TMSI): Often generated in situ from trimethylchlorosilane and sodium iodide, this reagent provides a milder alternative for demethylation.[2]

Core Synthesis Strategy Part II: Introduction of the Ethoxy Group

With the 2,6-difluorophenol scaffold in hand, the next critical step is the introduction of the ethoxy group.

Williamson Ether Synthesis

This classic SN2 reaction remains the most direct and widely employed method for synthesizing aryl ethers. The phenolic proton is first removed by a base to form a nucleophilic phenoxide, which then attacks an ethylating agent.

Expertise & Experience Insights:

• Choice of Base: A moderately strong base like sodium hydroxide (NaOH) or potassium carbonate (K₂CO₃) is typically sufficient. The choice depends on the solvent and the reactivity of the ethylating agent. NaOH is often used in aqueous or biphasic systems.[3]

• Ethylating Agent: Diethyl sulfate is a highly effective and common ethylating agent for this purpose.[3] Ethyl iodide or ethyl bromide are also viable alternatives.

• Solvent: A polar aprotic solvent like acetonitrile or a biphasic system with a phase-transfer catalyst can enhance the reaction rate. Toluene is also a suitable solvent for this reaction.[3]

Caption: Mechanism of Williamson Ether Synthesis.

Transetherification

A greener and more innovative approach is the transetherification of a related methoxy-substituted phenol (guaiacol analog) using ethanol. This method uses a heterogeneous catalyst, such as γ-Al₂O₃, and often employs supercritical ethanol, which acts as both the solvent and the ethylating reagent.[4] This approach is particularly advantageous for its reduced environmental impact.

Key Parameters for Transetherification:

• Catalyst: γ-Al₂O₃ is an inexpensive and robust heterogeneous catalyst.[4]

• Conditions: The reaction typically requires high temperatures (e.g., 280 °C) and pressures, often under supercritical conditions, to achieve good conversion.[4]

Synthesis of Analogs and Derivatives

The synthetic routes described can be readily adapted to produce a wide range of analogs.

• Varying the Core: Starting with different substituted difluoroanilines (e.g., 3-chloro-2,6-difluoroaniline) allows for the synthesis of analogs with diverse substitution patterns on the aromatic ring.[5]

• Varying the Ether Group: By using different alkylating agents in the Williamson synthesis (e.g., propyl iodide, butyl bromide), a library of 3-alkoxy-2,6-difluorophenol derivatives can be generated.

• Post-Synthesis Modification: The final product can undergo further functionalization, such as nitration or halogenation, to create more complex derivatives, although care must be taken to control regioselectivity.

Detailed Experimental Protocols

Protocol 1: Synthesis of 2,6-Difluorophenol from 2,6-Difluoroaniline[2]

Materials: 2,6-difluoroaniline, 30% sulfuric acid, 30% sodium nitrite solution, copper (II) sulfate. Procedure:

• To a reactor, add 25 kg of 30% aqueous sulfuric acid and 3.0 kg (23 mol) of 2,6-difluoroaniline. Heat under stirring to completely dissolve the aniline.

• Cool the mixture to -5 °C with vigorous stirring.

• Slowly add 5.6 kg of a 30% sodium nitrite solution, maintaining the reaction temperature between -5 and 0 °C.

• Continue to stir for 2 hours after the addition is complete.

• Filter the solution and treat the filtrate with an aqueous urea solution to decompose excess nitrous acid.

• In a separate kettle, prepare a mixture of 22 kg of 50% aqueous sulfuric acid and 4.0 kg of copper sulfate. Heat this mixture to reflux.

• Slowly add the diazonium salt solution to the refluxing mixture. The 2,6-difluorophenol product will distill over as it is formed.

• Separate the organic layer of the distillate, dry it, and purify by vacuum distillation to yield the final product.

Protocol 2: Synthesis of 2-Ethoxyphenol (Illustrative Williamson Ether Synthesis)[4]

Materials: Pyrocatechol (as a phenol model), Diethyl sulfate, Toluene, Aqueous sodium hydroxide. Procedure:

• Add pyrocatechol (100 gm) and diethyl sulfate (112 gm) to a mixture of toluene (500 ml) and aqueous sodium hydroxide solution at 25-30 °C.

• Stir the mixture for 10 minutes.

• Heat the mixture to 60-65 °C and stir for 3 hours.

• Further heat the mixture to reflux and distill off the product along with the solvent.

• Cool the distillate to 15-20 °C.

• Wash the distillate with aqueous sodium hydroxide solution to remove any unreacted phenol.

• Separate the organic layer, which contains the 2-ethoxyphenol in toluene. The product can be isolated by fractional distillation.

Data Summary: Comparative Reaction Conditions

Reaction Step	Starting Material	Key Reagents	Solvent	Temperature (°C)	Yield (%)	Reference
Diazotization	2,6-Difluoroaniline	NaNO₂, H₂SO₄	Water	-5 to 0	High	[1]
Hydrolysis	2,6-Difluoroaniline diazonium salt	H₂SO₄, CuSO₄	Water	Reflux	88.9	[1]
Etherification	Pyrocatechol	Diethyl sulfate, NaOH	Toluene/Water	60-65 then Reflux	Good	[3]
Transetherification	Guaiacol	Ethanol, γ-Al₂O₃	Ethanol	280	42	[4]

Conclusion

The synthesis of 3-ethoxy-2,6-difluorophenol and its analogs is a multi-step process that relies on established and robust chemical transformations. The choice of synthetic route is dictated by factors such as starting material availability, cost, and scalability. The diazotization of 2,6-difluoroaniline followed by a Williamson ether synthesis represents a reliable and high-yielding pathway. As the demand for complex fluorinated molecules continues to grow, the development of even more efficient, safer, and greener synthetic methodologies, such as transetherification, will be of paramount importance. This guide provides the foundational knowledge for researchers to confidently approach the synthesis of this valuable class of compounds.

References

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solubility of 3-Ethoxy-2,6-difluorophenol in organic solvents

An In-depth Technical Guide to the Solubility of 3-Ethoxy-2,6-difluorophenol in Organic Solvents

For Researchers, Scientists, and Drug Development Professionals

Introduction

3-Ethoxy-2,6-difluorophenol is a substituted phenol derivative with potential applications in pharmaceuticals, agrochemicals, and materials science. The presence of two fluorine atoms and an ethoxy group on the phenolic ring imparts unique electronic and steric properties, influencing its reactivity, bioavailability, and, critically, its solubility.[1] Understanding the solubility of this compound in various organic solvents is paramount for its synthesis, purification, formulation, and application. This guide provides a comprehensive overview of the predicted solubility of 3-Ethoxy-2,6-difluorophenol, the underlying physicochemical principles, and detailed experimental protocols for its determination.

Physicochemical Properties and Their Influence on Solubility

The solubility of a compound is governed by the interplay of intermolecular forces between the solute and the solvent. The adage "like dissolves like" is a useful starting point, indicating that substances with similar polarities tend to be miscible. For 3-Ethoxy-2,6-difluorophenol, the key structural features that dictate its solubility are:

• The Phenolic Hydroxyl Group (-OH): This group is polar and capable of acting as both a hydrogen bond donor and acceptor. This significantly enhances solubility in polar protic solvents like alcohols.[2][3]

• The Aromatic Ring: The benzene ring is nonpolar and contributes to the hydrophobic character of the molecule, promoting solubility in nonpolar solvents through van der Waals forces.[2][3]

• The Two Fluorine Atoms (-F): Fluorine is the most electronegative element, and the C-F bonds are highly polar. However, in 2,6-difluorophenol, the symmetrical arrangement of these atoms can lead to a partial cancellation of dipole moments. The fluorine atoms also reduce the proton-donating ability of the hydroxyl group through electron withdrawal, which can influence hydrogen bonding.

• The Ethoxy Group (-OCH2CH3): The ether linkage introduces some polarity and the capacity for hydrogen bond acceptance. The ethyl chain adds to the nonpolar character of the molecule.

The combination of these functional groups results in a molecule with a balanced polar and nonpolar character, suggesting a broad solubility profile in a range of organic solvents.

Molecular Structure and Intermolecular Forces

Caption: Workflow for the experimental determination of solubility.

Step-by-Step Protocol: Isothermal Shake-Flask Method

• Preparation:

  • Accurately weigh an excess amount of 3-Ethoxy-2,6-difluorophenol into a series of glass vials with screw caps.

  • Add a known volume of the desired organic solvent to each vial.

• Equilibration:

  • Place the vials in a constant temperature water bath or shaker incubator set to the desired temperature (e.g., 298.15 K).

  • Agitate the vials for a sufficient time (e.g., 24-48 hours) to ensure equilibrium is reached. The presence of undissolved solid should be visible.

• Phase Separation:

  • Allow the vials to stand undisturbed at the constant temperature for at least 24 hours to allow the undissolved solid to settle.

  • Alternatively, centrifuge the vials at the experimental temperature to facilitate the separation of the solid and liquid phases.

• Sampling and Analysis:

  • Carefully withdraw a known volume of the clear supernatant using a pre-heated/cooled syringe to avoid temperature-induced precipitation.

  • Immediately dilute the aliquot with a known volume of the solvent to prevent crystallization.

  • Analyze the concentration of 3-Ethoxy-2,6-difluorophenol in the diluted sample using a validated analytical method such as:

    • High-Performance Liquid Chromatography (HPLC): Ideal for accurate quantification. A calibration curve with standards of known concentration must be prepared.

    • UV-Vis Spectrophotometry: A simpler method if the compound has a distinct chromophore and the solvent does not interfere. A calibration curve is also required.

• Calculation:

  • From the concentration determined in the analysis and the dilution factor, calculate the solubility of 3-Ethoxy-2,6-difluorophenol in the solvent at the experimental temperature. The results are typically expressed in g/L, mg/mL, or mol/L.

Self-Validating System and Trustworthiness

To ensure the reliability of the obtained solubility data, the following checks should be incorporated:

• Equilibrium Confirmation: Take samples at different time points (e.g., 24, 36, and 48 hours) and analyze them. If the concentration remains constant, equilibrium has been reached.

• Solid Phase Analysis: After the experiment, the remaining solid should be analyzed (e.g., by DSC or XRD) to ensure that no solvate formation or polymorphism has occurred during the experiment.

• Reproducibility: The experiment should be performed in triplicate to assess the precision of the results.

Factors Affecting Solubility

Temperature

The solubility of most solid organic compounds in organic solvents increases with temperature. [3]This is because the dissolution process is often endothermic, meaning it absorbs heat. For critical applications, it is advisable to determine the solubility at several temperatures to understand the thermodynamic properties of the dissolution process.

Solvent Purity

The presence of impurities, particularly water, in organic solvents can significantly affect the solubility of a compound, especially one capable of hydrogen bonding. It is crucial to use high-purity, anhydrous solvents for accurate and reproducible solubility measurements.

Conclusion

References

• Ruishuang Chem. (2025, December 26). What is the solubility of phenol in organic solvents? - Blog. Retrieved from [Link]

• ZaiQi Bio-Tech. (n.d.). 2,6-difluorophenol| CAS No:28177-48-2. Retrieved from [Link]

• PubChem. (n.d.). 3-ethoxy-2,6-difluorophenol. Retrieved from [Link]

• Dalaram, P., et al. (2012). Extraction and quantification of phenolic acids and flavonols from Eugenia pyriformis using different solvents. Food Science and Technology (Campinas), 32(1), 89-95. Retrieved from [Link]

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• ResearchGate. (2025, August 7). Solubilities of Biologically Active Phenolic Compounds: Measurements and Modeling. Request PDF. Retrieved from [Link]

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Protocols & Analytical Methods

Application Notes and Protocols: 3-Ethoxy-2,6-difluorophenol as a Versatile Building Block in Organic Synthesis

Introduction: The Strategic Value of Fluorinated Phenolic Building Blocks

In the landscape of modern drug discovery and materials science, the incorporation of fluorine atoms into organic molecules is a well-established strategy for fine-tuning physicochemical and biological properties.[1] Fluorine's high electronegativity, small van der Waals radius, and the strength of the C-F bond can profoundly influence a molecule's lipophilicity, metabolic stability, and binding affinity to biological targets.[2] Within this context, substituted difluorophenols are particularly valuable synthons. The 2,6-difluoro substitution pattern, for instance, significantly increases the acidity of the phenolic proton, making the 2,6-difluorophenol moiety a lipophilic bioisostere of a carboxylic acid.[3]

This guide focuses on the synthetic utility of a specific, yet underexplored, building block: 3-Ethoxy-2,6-difluorophenol . The presence of an ethoxy group at the 3-position, ortho to the hydroxyl group, introduces an additional layer of complexity and synthetic potential. This substitution can modulate the electronic properties of the aromatic ring, influence the reactivity of the phenolic hydroxyl group through steric and electronic effects, and provide a handle for further functionalization. These application notes will provide a comprehensive overview of the properties, a proposed synthetic protocol, and the potential applications of 3-ethoxy-2,6-difluorophenol, empowering researchers to leverage its unique structural features in their synthetic endeavors.

Physicochemical and Spectroscopic Properties

Due to the limited availability of experimental data for 3-ethoxy-2,6-difluorophenol, the following table includes both predicted data and a comparison with the well-characterized parent compound, 2,6-difluorophenol. This comparison allows for a reasoned estimation of the influence of the ethoxy group.

Property	2,6-Difluorophenol	3-Ethoxy-2,6-difluorophenol (Predicted/Inferred)	Rationale for Prediction/Inference
Molecular Formula	C₆H₄F₂O	C₈H₈F₂O₂	Addition of a C₂H₅O group.
Molecular Weight	130.09 g/mol [4]	174.15 g/mol	Calculated based on the molecular formula.
Melting Point	38-41 °C[4]	Likely a low-melting solid or an oil	The addition of the flexible ethoxy group may disrupt crystal packing, lowering the melting point.
Boiling Point	59-61 °C at 17 mmHg[4]	Higher than 2,6-difluorophenol	Increased molecular weight and potential for dipole-dipole interactions would raise the boiling point.
pKa	~7.12	Expected to be slightly higher than 7.12	The electron-donating nature of the ethoxy group may slightly decrease the acidity of the phenolic proton compared to the parent compound.
¹H NMR (CDCl₃)	See reference[5]	See proposed spectrum below	The ethoxy group will introduce characteristic triplet and quartet signals. Aromatic protons will be further split by the ethoxy group.
Mass Spectrometry	Molecular Ion (m/z): 130[5]	[M+H]⁺: 175.0565, [M-H]⁻: 173.0420	Predicted values from spectral databases.

Proposed ¹H NMR Spectrum for 3-Ethoxy-2,6-difluorophenol (in CDCl₃, 400 MHz):

• δ 1.45 (t, 3H, J = 7.0 Hz): Methyl protons of the ethoxy group, split by the adjacent methylene protons.

• δ 4.10 (q, 2H, J = 7.0 Hz): Methylene protons of the ethoxy group, split by the adjacent methyl protons.

• δ 5.5-6.0 (br s, 1H): Phenolic proton.

• δ 6.8-7.2 (m, 2H): Aromatic protons, exhibiting complex splitting patterns due to F-H and H-H coupling.

Proposed Synthesis of 3-Ethoxy-2,6-difluorophenol

A plausible and efficient route to 3-ethoxy-2,6-difluorophenol is via the Williamson ether synthesis.[6][7] This method involves the O-alkylation of a suitable phenol precursor. A logical starting material would be 2,6-difluorobenzene-1,3-diol, which would require selective mono-ethylation.

Workflow for the Synthesis of 3-Ethoxy-2,6-difluorophenol

Caption: Proposed synthetic workflow for 3-Ethoxy-2,6-difluorophenol.

Detailed Experimental Protocol: Synthesis of 3-Ethoxy-2,6-difluorophenol

Materials:

• 2,6-Difluorobenzene-1,3-diol

• Potassium carbonate (K₂CO₃), anhydrous

• Ethyl iodide (CH₃CH₂I)

• Acetone, anhydrous

• Diethyl ether

• 1 M Hydrochloric acid (HCl)

• Saturated sodium chloride solution (brine)

• Anhydrous magnesium sulfate (MgSO₄)

• Round-bottom flask

• Reflux condenser

• Magnetic stirrer with heating

• Separatory funnel

• Rotary evaporator

• Silica gel for column chromatography

Procedure:

• Reaction Setup: To a dry 250 mL round-bottom flask equipped with a magnetic stir bar and a reflux condenser, add 2,6-difluorobenzene-1,3-diol (1.0 eq), anhydrous potassium carbonate (1.5 eq), and 100 mL of anhydrous acetone.

• Addition of Ethylating Agent: Stir the suspension at room temperature for 15 minutes. Add ethyl iodide (1.1 eq) dropwise to the reaction mixture.

• Reaction: Heat the reaction mixture to reflux and maintain for 12-18 hours. Monitor the reaction progress by thin-layer chromatography (TLC).

• Work-up: After the reaction is complete, cool the mixture to room temperature and filter to remove the inorganic salts. Concentrate the filtrate under reduced pressure using a rotary evaporator.

• Extraction: Dissolve the residue in 100 mL of diethyl ether and transfer to a separatory funnel. Wash the organic layer with 1 M HCl (2 x 50 mL), water (1 x 50 mL), and brine (1 x 50 mL).

• Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and concentrate under reduced pressure to obtain the crude product.

• Purification: Purify the crude product by column chromatography on silica gel using a suitable eluent system (e.g., a gradient of ethyl acetate in hexanes) to afford pure 3-ethoxy-2,6-difluorophenol.

Causality Behind Experimental Choices:

• Base: Potassium carbonate is a mild base suitable for deprotonating the more acidic phenolic proton of the diol, facilitating the Sₙ2 reaction.

• Solvent: Acetone is a polar aprotic solvent that effectively dissolves the reactants and facilitates the Sₙ2 reaction mechanism of the Williamson ether synthesis.[6][7]

• Stoichiometry: A slight excess of the ethylating agent is used to ensure complete consumption of the starting material. Using a larger excess could lead to di-alkylation.

• Purification: Column chromatography is essential to separate the desired mono-ethylated product from any unreacted starting material and the di-ethylated byproduct.

Reactivity and Synthetic Applications

The synthetic utility of 3-ethoxy-2,6-difluorophenol stems from the reactivity of its functional groups: the phenolic hydroxyl group, the ethoxy group, and the difluorinated aromatic ring.

Reactions at the Phenolic Hydroxyl Group

The hydroxyl group is the primary site for further functionalization.

• Ether and Ester Formation: The hydroxyl group can be readily converted into other ethers or esters using standard protocols. This allows for the introduction of a wide variety of functional groups.

• O-Arylation: Palladium- or copper-catalyzed cross-coupling reactions can be employed to form diaryl ethers, which are important structural motifs in many biologically active molecules.

• Difluoromethoxylation: The synthesis of difluoromethyl ethers from phenols is a valuable transformation in medicinal chemistry.[1]

Electrophilic Aromatic Substitution

The aromatic ring can undergo electrophilic substitution, although the strong deactivating effect of the fluorine atoms must be considered. The hydroxyl and ethoxy groups are activating and ortho-, para-directing. The most likely position for electrophilic attack would be the C4 position.

Nucleophilic Aromatic Substitution

While less common for phenols, under forcing conditions, the fluorine atoms could potentially be displaced by strong nucleophiles.

Application Workflow: Synthesis of a Hypothetical Bioactive Scaffold

Caption: Conceptual workflow for the use of 3-Ethoxy-2,6-difluorophenol.

Potential Applications in Drug Discovery and Materials Science

The unique combination of a difluorinated ring, a phenolic hydroxyl group, and an ethoxy substituent makes 3-ethoxy-2,6-difluorophenol an attractive building block for several applications.

• Medicinal Chemistry:

  • Kinase Inhibitors: The substituted phenol motif is a common feature in kinase inhibitors, where the hydroxyl group can act as a key hydrogen bond donor. The fluorine and ethoxy groups can be used to modulate selectivity and pharmacokinetic properties.

  • Bioisosteric Replacement: As an analogue of 2,6-difluorophenol, this molecule can be explored as a lipophilic mimic of carboxylic acids in the design of novel therapeutics.[3]

  • GPCR Ligands: The aromatic scaffold can serve as a core for the development of ligands for G-protein coupled receptors.

• Agrochemicals: The introduction of fluorine atoms is a common strategy in the design of modern herbicides and pesticides to enhance their efficacy and metabolic stability.[2]

• Materials Science:

  • Polymers: Phenolic compounds are precursors to various polymers. 2,6-Difluorophenol, for example, undergoes oxidative polymerization.[3] The ethoxy substituent could be used to modify the properties of such polymers.

  • Liquid Crystals: The rigid, substituted aromatic core could be incorporated into liquid crystal structures.

Safety and Handling

No specific safety data is available for 3-ethoxy-2,6-difluorophenol. Therefore, precautions should be based on the known hazards of the parent compound, 2,6-difluorophenol, and other substituted phenols.[8][9]

Hazard Summary for 2,6-Difluorophenol (as a proxy):

• Flammable Solid [8]

• Harmful if swallowed, in contact with skin, or if inhaled [8]

• Causes skin irritation and serious eye irritation [8]

• May cause respiratory irritation [8]

Recommended Handling Procedures:

• Personal Protective Equipment (PPE): Wear appropriate PPE, including chemical-resistant gloves, safety goggles, and a lab coat.

• Ventilation: Handle in a well-ventilated area, preferably in a chemical fume hood.

• Storage: Store in a cool, dry, and well-ventilated area away from incompatible substances such as strong oxidizing agents.

• Disposal: Dispose of in accordance with local, state, and federal regulations.

Conclusion

3-Ethoxy-2,6-difluorophenol represents a promising yet underutilized building block in organic synthesis. Its unique substitution pattern offers a compelling combination of features for the synthesis of novel molecules in medicinal chemistry, agrochemicals, and materials science. While experimental data for this specific compound is scarce, this guide provides a solid foundation for its synthesis and application based on established chemical principles and data from closely related analogues. It is our hope that these application notes will stimulate further research into the synthetic utility of this versatile molecule.

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• ResearchGate. (n.d.). Vapour phase O-methylation of dihydroxy benzenes with methanol over cesium-loaded silica, a solid base. Retrieved January 28, 2026, from [Link]

• NINGBO INNO PHARMCHEM CO.,LTD. (n.d.). The Role of Difluoroethoxybenzene in Modern Pharmaceutical Synthesis. Retrieved January 28, 2026, from [Link]

• Google Patents. (n.d.). Process for the alkylation of phenolic compounds.

• Oxford Academic. (n.d.). Relative Toxicity of Substituted Phenols Reported in Cigarette Mainstream Smoke. Retrieved January 28, 2026, from [Link]

• Chemistry Steps. (n.d.). Williamson Ether Synthesis. Retrieved January 28, 2026, from [Link]

• Dove Medical Press. (n.d.). EGFR inhibitors synthesis and biological assessment. Retrieved January 28, 2026, from [Link]

• PubChem. (n.d.). 4-Ethyl-2,6-difluorophenol. Retrieved January 28, 2026, from [Link]

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• Wikipedia. (n.d.). Phenol. Retrieved January 28, 2026, from [Link]

• ResearchGate. (n.d.). Effect of gem‐Difluorination on the Key Physicochemical Properties Relevant to Medicinal Chemistry: The Case of Functionalized Cycloalkanes. Retrieved January 28, 2026, from [Link]

• PubChem. (n.d.). 2,3,5,6-Tetrafluorophenol. Retrieved January 28, 2026, from [Link]

• PubMed. (n.d.). Dynamic aspects of enzymatic O-methylation and -demethylation of catechols in vitro and in vivo. Retrieved January 28, 2026, from [Link]

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Application Notes and Protocols for Suzuki Coupling Reactions Using 3-Ethoxy-2,6-difluorophenol

For Researchers, Scientists, and Drug Development Professionals

Authored by: A Senior Application Scientist

Introduction: Navigating the Challenges and Opportunities of Fluorinated Phenols in Cross-Coupling Chemistry

The Suzuki-Miyaura cross-coupling reaction stands as a cornerstone of modern organic synthesis, enabling the formation of carbon-carbon bonds with remarkable efficiency and functional group tolerance.[1][2][3][4] This palladium-catalyzed reaction has profound implications in drug discovery and materials science, where the construction of biaryl and heteroaryl structures is paramount.[5][6] While the classical Suzuki coupling involves the reaction of an organoboron species with an organic halide, the use of phenols as coupling partners presents a greener and more atom-economical alternative. However, the poor leaving group ability of the hydroxyl group necessitates its activation to facilitate the key oxidative addition step in the catalytic cycle.[2]

This guide focuses on a particularly intriguing substrate: 3-Ethoxy-2,6-difluorophenol . This molecule embodies a confluence of electronic and steric challenges and opportunities. The two ortho-fluorine substituents are strongly electron-withdrawing, which can aid in the activation of the C-O bond. Conversely, these fluorine atoms, along with the meta-ethoxy group, introduce significant steric hindrance around the reaction center. Understanding and overcoming these factors are critical for successful Suzuki coupling.

This document provides a detailed exploration of the mechanistic considerations, a comprehensive experimental protocol, and practical insights for the successful application of 3-Ethoxy-2,6-difluorophenol in Suzuki coupling reactions.

Mechanistic Insights: The Interplay of Electronic and Steric Effects

The successful Suzuki coupling of 3-Ethoxy-2,6-difluorophenol hinges on the effective in-situ activation of the phenolic hydroxyl group. The strongly electron-withdrawing nature of the ortho-fluorine atoms increases the acidity of the phenolic proton, facilitating its removal by a base. This is a crucial first step towards generating a more reactive species for oxidative addition to the palladium(0) catalyst.

The general catalytic cycle for the Suzuki-Miyaura coupling is a well-established sequence of steps: oxidative addition, transmetalation, and reductive elimination.[3][7]

Figure 1: Generalized catalytic cycle of the Suzuki-Miyaura cross-coupling reaction.

For a phenol substrate, the "Ar-X" in the oxidative addition step is not the phenol itself but an in-situ generated reactive intermediate. This is typically achieved by reacting the phenol with an activating agent.

The steric bulk imposed by the two ortho-fluorine atoms presents a significant hurdle for the approach of the bulky palladium catalyst to the C-O bond. Therefore, the choice of a palladium catalyst with appropriate ligands is critical. Bulky, electron-rich phosphine ligands, such as SPhos, or N-heterocyclic carbene (NHC) ligands are often employed to promote the oxidative addition of sterically hindered aryl electrophiles.[8][9]

Experimental Protocol: Suzuki Coupling of 3-Ethoxy-2,6-difluorophenol with an Arylboronic Acid

This protocol outlines a general procedure for the Suzuki coupling of 3-Ethoxy-2,6-difluorophenol with a representative arylboronic acid. Optimization of reaction parameters may be necessary for different arylboronic acids.

Materials and Reagents

• 3-Ethoxy-2,6-difluorophenol

• Arylboronic acid (e.g., 4-methoxyphenylboronic acid)

• Palladium(II) acetate (Pd(OAc)₂)

• SPhos (2-Dicyclohexylphosphino-2',6'-dimethoxybiphenyl)

• Potassium phosphate (K₃PO₄), anhydrous

• Anhydrous 1,4-dioxane

• Degassed water

• Schlenk flask or microwave vial

• Magnetic stirrer and heating plate/oil bath or microwave reactor

• Inert gas supply (Argon or Nitrogen)

Reaction Setup and Procedure

Figure 2: Step-by-step experimental workflow for the Suzuki coupling reaction.

• Preparation of the Reaction Vessel: To a dry Schlenk flask or microwave vial equipped with a magnetic stir bar, add 3-Ethoxy-2,6-difluorophenol (1.0 equiv.), the arylboronic acid (1.5 equiv.), and anhydrous potassium phosphate (3.0 equiv.).

• Addition of Catalyst and Ligand: In a separate vial, weigh out palladium(II) acetate (2 mol%) and SPhos (4 mol%). Add these to the reaction flask.

• Inert Atmosphere: Seal the flask and evacuate and backfill with an inert gas (argon or nitrogen) three times to ensure an oxygen-free environment.

• Solvent Addition: Under a positive pressure of the inert gas, add anhydrous 1,4-dioxane (to achieve a concentration of ~0.1 M with respect to the phenol) followed by degassed water (typically a 10:1 to 5:1 ratio of dioxane to water).

• Reaction: Place the flask in a preheated oil bath at 100 °C and stir vigorously. Alternatively, heat the reaction in a microwave reactor according to the instrument's safety guidelines.

• Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS) until the starting material is consumed.

• Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with water and extract with an organic solvent such as ethyl acetate (3 x 20 mL).

• Purification: Combine the organic layers, wash with brine, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. The crude product can be purified by flash column chromatography on silica gel using an appropriate solvent system (e.g., a gradient of ethyl acetate in hexanes).

Data Presentation: Critical Reaction Parameters

The choice of catalyst, ligand, base, and solvent are crucial for the success of the Suzuki coupling of 3-Ethoxy-2,6-difluorophenol. The following table summarizes key parameters and their rationale.

Parameter	Recommended Choice	Rationale
Palladium Precatalyst	Pd(OAc)₂, Pd₂(dba)₃	Readily available and effective precursors for the active Pd(0) species.
Ligand	SPhos, XPhos, or other bulky biaryl phosphines	Bulky and electron-rich ligands facilitate the oxidative addition of the sterically hindered activated phenol and promote reductive elimination.[9]
Base	K₃PO₄, Cs₂CO₃, CsF	Strong, non-nucleophilic bases are required to deprotonate the phenol and activate the boronic acid for transmetalation.[3][10]
Solvent System	Dioxane/Water, THF/Water	A mixture of an organic solvent and water is often optimal. Water can aid in dissolving the base and facilitate the transmetalation step.[11][12][13]
Activating Agent (if needed)	Nonafluorobutanesulfonyl fluoride (NfF) or similar	For particularly challenging couplings, an in-situ activating agent can be used to convert the phenol to a better leaving group.[8]
Temperature	80-120 °C	Elevated temperatures are typically required to overcome the activation energy for the oxidative addition of the activated phenol.

Troubleshooting and Key Considerations

• Low Conversion: If the reaction stalls, consider increasing the reaction temperature, using a stronger base (e.g., CsF), or employing a more active catalyst system (e.g., a PEPPSI-type precatalyst). The addition of an in-situ activating agent should also be considered.

• Protodeborylation of Boronic Acid: The decomposition of the boronic acid is a common side reaction. Using a slight excess of the boronic acid (1.2-1.5 equivalents) can help to mitigate this. Ensure that the reaction is performed under a strict inert atmosphere.

• Homocoupling of Boronic Acid: This side reaction can be minimized by the careful selection of the palladium catalyst and ligand, as well as by controlling the reaction temperature.

• Purification Challenges: The polarity of the product will depend on the nature of the coupled aryl group. A careful selection of the eluent system for column chromatography is necessary to achieve good separation from any remaining starting materials and byproducts.

Conclusion: A Versatile Building Block for Advanced Synthesis

3-Ethoxy-2,6-difluorophenol, while presenting unique challenges due to its electronic and steric profile, is a valuable building block for the synthesis of complex, fluorinated biaryl structures. By understanding the underlying mechanistic principles and carefully selecting the reaction conditions, researchers can successfully employ this substrate in Suzuki-Miyaura cross-coupling reactions. The protocols and insights provided in this guide are intended to serve as a strong foundation for the development of robust and efficient synthetic routes towards novel molecules in the fields of medicinal chemistry and materials science.

References

• Catalyst Recycling in the Suzuki Coupling Reaction: Toward a Greener Synthesis in the Pharmaceutical Industry. (2022). MDPI. [Link]

• Suzuki Coupling. Organic Chemistry Portal. [Link]

• Suzuki cross-coupling reaction. (2020). YouTube. [Link]

• Palladium and Nickel Catalyzed Suzuki Cross-Coupling with Alkyl Fluorides. (2021). PMC - NIH. [Link]

• Suzuki reaction. Wikipedia. [Link]

• Suzuki–Miyaura cross coupling is not an informative reaction to demonstrate the performance of new solvents. (2020). Beilstein Journals. [Link]

• Weakly-Activated Phenol Derivatives as New Green Electrophilic Partners in Suzuki–Miyaura and Related C-C Couplings. (2024). MDPI. [Link]

• Suzuki-Miyaura Coupling. Chemistry LibreTexts. [Link]

• 2.6: Suzuki-Miyaura Coupling. (2019). Chemistry LibreTexts. [Link]

• Recent Developments in the Suzuki–Miyaura Reaction Using Nitroarenes as Electrophilic Coupling Reagents. (2019). MDPI. [Link]

• Pd-Catalyzed Suzuki Coupling Followed by Intramolecular Ipso-Friedel–Crafts Arylation Process: Cascade Synthesis of Hydroxylated Fluorenes. ACS Publications. [Link]

• The Suzuki Reaction. Chem 115 Myers. [Link]

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• 13. Solvent Effects on the Selectivity of Palladium-Catalyzed Suzuki-Miyaura Couplings - PMC [pmc.ncbi.nlm.nih.gov]

Application Note: 3-Ethoxy-2,6-difluorophenol as a Reagent for Functional Group Transformation

Part 1: Introduction & Chemical Profile

The Strategic Value of the Fluorinated Phenol Scaffold

In modern drug discovery, the "magic methyl" effect has a rival: the fluorine scan . 3-Ethoxy-2,6-difluorophenol represents a highly specialized building block designed to modulate lipophilicity (LogP) , metabolic stability , and electronic distribution in bioactive molecules.

Unlike simple phenols, this reagent offers a unique substitution pattern:

• 2,6-Difluoro Motif: Sterically blocks the ortho positions, preventing Phase I metabolic oxidation (e.g., by CYP450 enzymes) while increasing the acidity of the phenolic hydroxyl (pKa modulation).

• 3-Ethoxy Group: Provides a lipophilic hydrogen-bond acceptor, often critical for binding affinity in kinase pockets or receptor active sites.

Chemical Properties Table

Property	Value	Implication for Synthesis
Formula	C₈H₈F₂O₂	--
MW	174.15 g/mol	--
CAS	1092461-31-8	--
Appearance	White to off-white solid	Easy handling compared to liquid phenols.
Estimated pKa	~7.5 - 8.5	More acidic than phenol (pKa 10). Deprotonates with weak bases (e.g., K₂CO₃, Cs₂CO₃).
Electronic Nature	Electron-rich (Ethoxy) yet withdrawn (Fluorines)	Nucleophilic Oxygen; Ring is deactivated for SEAr at 2,6 but activated at 4.

Part 2: Reactivity Landscape & Mechanistic Insight

The utility of 3-Ethoxy-2,6-difluorophenol lies in its ability to transfer the 3-ethoxy-2,6-difluorophenyl moiety into larger scaffolds. The primary gateway is the phenolic hydroxyl group, which acts as a tunable nucleophile.

Reactivity Diagram

The following diagram outlines the core transformations available to this reagent.

Figure 1: Functionalization pathways for 3-Ethoxy-2,6-difluorophenol. Note the versatility in generating ethers, biaryls, and halogenated intermediates.

Part 3: Experimental Protocols

Protocol A: Mild O-Alkylation (Linker Installation)

Objective: Attach an alkyl linker to the phenol without affecting the ethoxy or fluoro groups. Mechanistic Note: Due to the electron-withdrawing fluorine atoms at the ortho positions, the phenolic proton is more acidic than typical phenols. This allows the use of milder bases, reducing the risk of side reactions (e.g., elimination of the alkyl halide).

Materials:

• 3-Ethoxy-2,6-difluorophenol (1.0 equiv)

• Alkyl Bromide/Iodide (1.1 equiv)

• Potassium Carbonate (K₂CO₃) (2.0 equiv)

• Solvent: DMF (Dimethylformamide) or MeCN (Acetonitrile)

Step-by-Step Procedure:

• Dissolution: In a round-bottom flask equipped with a magnetic stir bar, dissolve 3-Ethoxy-2,6-difluorophenol (1.0 mmol, 174 mg) in anhydrous DMF (3.0 mL).

• Deprotonation: Add K₂CO₃ (2.0 mmol, 276 mg) in one portion. The suspension may turn slightly yellow. Stir at Room Temperature (RT) for 15 minutes to ensure phenolate formation.

• Addition: Add the Alkyl Bromide (1.1 mmol) dropwise.

• Reaction:

  • For primary halides: Stir at RT for 4–12 hours.

  • For secondary halides: Heat to 60°C for 6–12 hours.

• Monitoring: Monitor by TLC (Hexane/EtOAc 4:1) or LC-MS. The starting phenol (acidic) will disappear.

• Workup: Dilute with water (15 mL) and extract with Ethyl Acetate (3 x 10 mL). Wash combined organics with brine, dry over Na₂SO₄, and concentrate.

• Purification: Flash column chromatography on silica gel.

Protocol B: Palladium-Catalyzed C-O Cross-Coupling (Buchwald-Hartwig)

Objective: Synthesize a diaryl ether. This is challenging via SnAr due to the electron-rich nature of the coupling partner, making Pd-catalysis the superior choice.

Workflow Diagram:

Figure 2: Optimized workflow for Pd-catalyzed diaryl ether synthesis using electron-rich phenols.

Critical Parameters:

• Ligand Selection: RockPhos or tBuBrettPhos are highly recommended for sterically crowded or electron-rich phenols [1].

• Base: Cesium Carbonate (Cs₂CO₃) is preferred over NaOtBu to prevent transesterification if ester groups are present on the coupling partner.

Procedure:

• Charge a reaction vial with Pd(OAc)₂ (2 mol%) and RockPhos (4 mol%). Add Toluene (anhydrous) and heat at 80°C for 2 minutes to pre-form the active catalyst species (solution turns from orange to dark red/brown).

• Cool to RT. Add 3-Ethoxy-2,6-difluorophenol (1.0 equiv), the Aryl Bromide partner (1.0 equiv), and Cs₂CO₃ (1.5 equiv).

• Seal the vial and purge with Argon for 5 minutes.

• Heat at 90°C for 12–18 hours.

• Filter through a pad of Celite, rinse with EtOAc, and purify via chromatography.

Protocol C: Regioselective Bromination (C4 Functionalization)

Objective: Introduce a bromine atom at the 4-position to enable further C-C bond formation (e.g., Suzuki coupling). Logic: The 2 and 6 positions are blocked by Fluorine. The 3-ethoxy group directs ortho (to itself) and para. The 1-OH directs ortho and para. Position 4 is para to the OH and ortho to the Ethoxy, making it the most activated site.

Procedure:

• Dissolve 3-Ethoxy-2,6-difluorophenol (1.0 equiv) in Acetonitrile (0.1 M).

• Cool to 0°C in an ice bath.

• Add N-Bromosuccinimide (NBS) (1.05 equiv) portion-wise over 10 minutes.

• Allow to warm to RT and stir for 2 hours.

• Quench with saturated Na₂S₂O₃ (sodium thiosulfate) to remove excess bromine.

• Extract with EtOAc. The product, 4-bromo-3-ethoxy-2,6-difluorophenol , can often be used without column purification or recrystallized from Hexanes/DCM.

Part 4: Safety & Handling

• Toxicity: Like most fluorinated phenols, this compound should be treated as toxic if swallowed and a skin irritant.

• PPE: Wear nitrile gloves, safety goggles, and a lab coat.

• Waste: Dispose of aqueous washes containing fluorinated organics in designated halogenated waste streams.

References

• Anderson, K. W., et al. "The Selective Reaction of Aryl Halides with Hydroxides, Alkoxides, and Aryloxides: A Palladium-Catalyzed Synthesis of Aryl Ethers." Journal of the American Chemical Society, vol. 128, no. 32, 2006, pp. 10694–10695. Link

• Sigma-Aldrich. "Product Specification: 3-Ethoxy-2,6-difluorophenol."[1] Sigma-Aldrich Catalog. Link

• Lérida, L., et al. "Fluorine in Medicinal Chemistry: A Review of Anti-Cancer Agents." ChemMedChem, vol. 13, no. 15, 2018. (General reference on Fluorine SAR).

Sources

• 1. 3-Ethoxy-2,6-difluorophenol | 1092461-31-8 [sigmaaldrich.com]

Technical Notes & Optimization

Technical Support Center: Optimization of Reaction Conditions for 3-Ethoxy-2,6-difluorophenol Synthesis

Welcome to the technical support center for the synthesis of 3-Ethoxy-2,6-difluorophenol. This guide is designed for researchers, scientists, and professionals in drug development who are working on or planning to synthesize this valuable compound. Here, we provide in-depth troubleshooting advice and frequently asked questions to navigate the complexities of this multi-step synthesis, ensuring a higher success rate and optimized yields in your laboratory.

Introduction to the Synthetic Strategy

The synthesis of 3-Ethoxy-2,6-difluorophenol is a multi-step process that requires careful control of reaction conditions at each stage. The most logical and established pathway involves a three-step sequence:

• Diazotization of 2,6-difluoroaniline to produce the intermediate 2,6-difluorophenol.

• Hydroxylation of 2,6-difluorophenol to yield 2,6-difluorohydroquinone.

• Williamson Ether Synthesis for the selective mono-etherification of 2,6-difluorohydroquinone to afford the final product, 3-Ethoxy-2,6-difluorophenol.

This guide is structured to address potential challenges and questions that may arise during each of these critical steps.

Visualizing the Synthetic Workflow

Caption: Synthetic pathway for 3-Ethoxy-2,6-difluorophenol.

Troubleshooting Guide: A Question-and-Answer Approach

This section directly addresses specific issues you might encounter during your experiments.

Step 1: Synthesis of 2,6-Difluorophenol via Diazotization

Question 1: My yield of 2,6-difluorophenol is consistently low. What are the likely causes and how can I improve it?

Answer: Low yields in the synthesis of 2,6-difluorophenol from 2,6-difluoroaniline are often traced back to suboptimal temperature control during the diazotization step or incomplete hydrolysis of the diazonium salt.

• Causality: The 2,6-difluorobenzenediazonium salt intermediate is unstable at higher temperatures and can decompose before it is hydrolyzed to the desired phenol. Precise temperature control is therefore critical.

• Troubleshooting Steps:

  • Maintain Low Temperature During Diazotization: Ensure the temperature of the 2,6-difluoroaniline solution in aqueous sulfuric acid is strictly maintained between -5 and 0°C during the slow, dropwise addition of the sodium nitrite solution.[1] Use a reliable cooling bath (e.g., ice-salt or a cryocooler) and monitor the internal reaction temperature closely.

  • Ensure Complete Diazotization: After the addition of sodium nitrite, continue stirring the reaction mixture at -5 to 0°C for at least 2 hours to ensure the complete formation of the diazonium salt.[1]

  • Controlled Hydrolysis: The hydrolysis of the diazonium salt is achieved by adding the cold diazonium salt solution to a refluxing aqueous solution of sulfuric acid, often containing a copper(II) sulfate catalyst.[1] The addition should be slow and controlled to manage the evolution of nitrogen gas and to ensure the diazonium salt reacts to form the phenol rather than decomposing through side reactions.

  • Prompt Distillation: The newly formed 2,6-difluorophenol should be distilled from the reaction mixture as it is formed to prevent potential side reactions or degradation under the harsh acidic and high-temperature conditions.[1]

Question 2: I am observing the formation of significant amounts of tarry byproducts during the hydrolysis of the diazonium salt. How can I minimize this?

Answer: Tarry byproducts are a common issue in diazotization reactions and are usually the result of side reactions of the highly reactive diazonium salt and the product phenol.

• Causality: Phenols are susceptible to coupling reactions with diazonium salts, leading to the formation of colored azo compounds and other polymeric materials.

• Troubleshooting Steps:

  • Efficient Removal of Product: As mentioned previously, distilling the 2,6-difluorophenol from the reaction mixture as it is formed is the most effective way to prevent it from participating in side reactions.

  • Use of Copper(II) Sulfate: The presence of copper(II) sulfate in the hydrolysis step can help to promote the desired conversion of the diazonium salt to the phenol and may reduce the formation of byproducts.[1]

  • Control of Concentrations: Avoid overly concentrated solutions, as this can increase the likelihood of intermolecular side reactions. Adhering to the recommended solvent volumes is important.

Parameter	Recommended Condition
Diazotization Temperature	-5 to 0°C
Diazotization Time	At least 2 hours
Hydrolysis Temperature	Reflux
Key Reagent	Copper(II) Sulfate

Step 2: Synthesis of 2,6-Difluorohydroquinone via Hydroxylation

Question 3: The hydroxylation of 2,6-difluorophenol to 2,6-difluorohydroquinone is not proceeding, or the yield is very low. What method should I be using and what are the critical parameters?

Answer: The direct hydroxylation of phenols can be challenging. A reliable method for this transformation is the Elbs persulfate oxidation .[2] This reaction involves the oxidation of a phenolate anion with a persulfate salt in an alkaline solution, followed by acid hydrolysis to yield the hydroquinone.

• Causality: The Elbs oxidation proceeds via an electrophilic attack of the persulfate ion on the electron-rich phenolate ring. The reaction is regioselective, with a preference for hydroxylation at the para-position relative to the existing hydroxyl group.

• Experimental Protocol (Adapted from the Elbs Persulfate Oxidation):

  • Formation of the Phenolate: Dissolve the 2,6-difluorophenol in an aqueous solution of sodium hydroxide to form the sodium 2,6-difluorophenoxide.

  • Persulfate Addition: Cool the solution and add a solution of potassium persulfate (K₂S₂O₈) dropwise, while maintaining a low temperature (typically below 20°C).

  • Reaction Time: Allow the reaction to stir at room temperature for several hours to overnight.

  • Acid Hydrolysis: After the oxidation is complete, acidify the reaction mixture with an acid like sulfuric acid and heat to hydrolyze the intermediate sulfate ester to the desired 2,6-difluorohydroquinone.

  • Purification: The product can be purified by extraction into an organic solvent followed by recrystallization or chromatography.[3]

Question 4: I am getting a mixture of ortho and para hydroxylation products. How can I improve the selectivity for the desired 2,6-difluorohydroquinone?

Answer: While the Elbs oxidation generally favors para-hydroxylation, some ortho-hydroxylation can occur, leading to the formation of 3,5-difluorocatechol.

• Causality: The regioselectivity of the Elbs oxidation is influenced by steric and electronic factors. While the para position is generally favored, the ortho positions are also activated by the hydroxyl group.

• Troubleshooting Steps:

  • Temperature Control: Maintaining a lower temperature during the persulfate addition can sometimes improve the para-selectivity.

  • pH Control: The pH of the reaction mixture should be carefully controlled during the initial oxidation step. A strongly alkaline solution is necessary to ensure the formation of the phenolate anion, which directs the para-substitution.

  • Purification: If a mixture of isomers is obtained, they can often be separated by column chromatography on silica gel, taking advantage of the different polarities of the hydroquinone and catechol derivatives.

Step 3: Synthesis of 3-Ethoxy-2,6-difluorophenol via Williamson Ether Synthesis

Question 5: The etherification of 2,6-difluorohydroquinone is giving me a low yield of the desired mono-ether and a significant amount of the di-ether byproduct. How can I improve the selectivity for mono-etherification?

Answer: Achieving selective mono-etherification of a symmetric hydroquinone is a common challenge in Williamson ether synthesis. The key is to control the stoichiometry of the reagents.

• Causality: Both hydroxyl groups of the 2,6-difluorohydroquinone are reactive towards etherification. If an excess of the ethylating agent or base is used, the formation of the di-ethoxy byproduct will be favored.

• Troubleshooting Steps:

  • Control Stoichiometry: Use a slight excess (e.g., 1.0-1.1 equivalents) of the 2,6-difluorohydroquinone relative to the ethylating agent (ethyl iodide) and the base (e.g., potassium carbonate). This will ensure that the ethyl iodide is the limiting reagent, thus favoring mono-etherification.

  • Slow Addition of Ethylating Agent: Add the ethyl iodide slowly to the reaction mixture containing the 2,6-difluorohydroquinone and the base. This helps to maintain a low concentration of the ethylating agent, further promoting mono-substitution.

  • Choice of Base: A mild base like potassium carbonate (K₂CO₃) is often preferred over stronger bases like sodium hydride (NaH) for selective mono-etherification of phenols. Stronger bases can lead to the formation of the di-anion, which would readily react to form the di-ether.

  • Reaction Monitoring: Monitor the progress of the reaction by Thin Layer Chromatography (TLC). Stop the reaction once the starting hydroquinone is mostly consumed but before significant amounts of the di-ether product are formed.

Question 6: My Williamson ether synthesis is sluggish and does not go to completion. What can I do to improve the reaction rate?

Answer: A sluggish Williamson ether synthesis can be due to several factors, including the choice of solvent, temperature, and the reactivity of the electrophile.

• Causality: The Williamson ether synthesis is an Sₙ2 reaction, and its rate is dependent on the concentration of the reactants and the reaction conditions that favor this bimolecular nucleophilic substitution.

• Troubleshooting Steps:

  • Choice of Solvent: Use a polar aprotic solvent such as acetone or acetonitrile. These solvents are effective at solvating the cation of the base (e.g., K⁺ from K₂CO₃) without strongly solvating the phenoxide nucleophile, thus keeping it reactive.

  • Increase Temperature: Heating the reaction mixture to reflux is a common practice to increase the reaction rate.

  • Choice of Ethylating Agent: Ethyl iodide is generally more reactive than ethyl bromide, which is more reactive than ethyl chloride in Sₙ2 reactions. Ensure you are using a sufficiently reactive ethylating agent.

  • Use of a Phase-Transfer Catalyst: In some cases, the addition of a phase-transfer catalyst, such as tetrabutylammonium bromide (TBAB), can accelerate the reaction, especially if the solubility of the phenoxide salt in the organic solvent is low.

Parameter	Recommended Condition for Mono-etherification
Reagent Ratio (Hydroquinone:Ethyl Iodide:Base)	~1.1 : 1.0 : 1.0
Base	Potassium Carbonate (K₂CO₃)
Solvent	Acetone or Acetonitrile
Temperature	Reflux

Frequently Asked Questions (FAQs)

Q1: What are the main safety precautions I should take when working with the reagents in this synthesis? A1: It is crucial to handle all chemicals with appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat. 2,6-difluoroaniline is toxic and should be handled in a fume hood. Sodium nitrite is an oxidizer and should be kept away from combustible materials. Potassium persulfate is also a strong oxidizing agent. The organic solvents used are flammable. Always consult the Safety Data Sheet (SDS) for each reagent before use.

Q2: How can I confirm the identity and purity of my final product, 3-Ethoxy-2,6-difluorophenol? A2: The identity and purity of the final product should be confirmed using a combination of analytical techniques, including:

• Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, and ¹⁹F NMR): This will confirm the structure of the molecule.

• Mass Spectrometry (MS): This will confirm the molecular weight of the product.

• Infrared (IR) Spectroscopy: This will show the characteristic functional groups present in the molecule.

• High-Performance Liquid Chromatography (HPLC) or Gas Chromatography (GC): This will determine the purity of the compound.

Q3: Can I use other ethylating agents besides ethyl iodide for the Williamson ether synthesis? A3: Yes, other ethylating agents such as diethyl sulfate or ethyl bromide can be used. However, their reactivity is generally lower than that of ethyl iodide, so longer reaction times or higher temperatures may be required. The choice of ethylating agent can also be influenced by cost and availability.

Q4: What is the best way to purify the final product, 3-Ethoxy-2,6-difluorophenol? A4: After the reaction workup (which typically involves filtration to remove the base and evaporation of the solvent), the crude product can be purified by column chromatography on silica gel. A solvent system such as a mixture of hexane and ethyl acetate is commonly used for the elution. The fractions containing the pure product can be identified by TLC, combined, and the solvent evaporated to yield the purified 3-Ethoxy-2,6-difluorophenol.

References

• Ludong University; Liu Gang; Wang Haojie; Wang Jinming; Ren Yujin; Zhang Yuchun; Mu Xianfeng; Zhu Fei; Wang Shengjie; Han Qinglin; Xu Guanhua. CN109456225A, 2019.
• Behrman, E. J. The Elbs and Boyland-Sims peroxydisulfate oxidations. Beilstein Journal of Organic Chemistry2006, 2, 22.
• Williamson, A. W. Theory of Ætherification. Philosophical Magazine1850, 37 (251), 350–356.
• Starks, C. M.; Liotta, C. L.; Halpern, M. Phase-Transfer Catalysis: Fundamentals, Applications, and Industrial Perspectives; Springer Science & Business Media, 1994.
• March, J. Advanced Organic Chemistry: Reactions, Mechanisms, and Structure, 4th ed.; Wiley, 1992.
• Patai, S. The Chemistry of the Hydroxyl Group, Part 1; Wiley, 1971.
• Carey, F. A.; Sundberg, R. J. Advanced Organic Chemistry, Part B: Reactions and Synthesis, 5th ed.; Springer, 2007.
• Fieser, L. F.; Fieser, M. Reagents for Organic Synthesis, Vol. 1; Wiley, 1967.
• Still, W. C.; Kahn, M.; Mitra, A. Rapid chromatographic technique for preparative separations with moderate resolution. The Journal of Organic Chemistry1978, 43 (14), 2923–2925.

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• 2. organicreactions.org [organicreactions.org]
• 3. US1908817A - Process for isolating and purifying hydroquinone - Google Patents [patents.google.com]

Technical Guide: Troubleshooting the Purification of 3-Ethoxy-2,6-difluorophenol

This guide provides a comprehensive troubleshooting framework for the purification of 3-Ethoxy-2,6-difluorophenol, a compound of interest for researchers in medicinal chemistry and materials science. Recognizing the unique challenges posed by substituted phenols, this document moves beyond generic protocols to address specific experimental issues, grounding each recommendation in fundamental chemical principles.

Section 1: Pre-Purification Assessment

A successful purification begins with a thorough understanding of your crude material. Before committing your entire batch to a purification protocol, performing these initial checks can save significant time and resources.

Q1: What are the expected physical properties and potential impurities of 3-Ethoxy-2,6-difluorophenol?

Answer: 3-Ethoxy-2,6-difluorophenol is a substituted phenol. While specific experimental data is not widely published, we can infer its properties from its constituent parts and similar structures. The primary impurities will likely be unreacted starting materials, reagents, or byproducts from the specific synthetic route employed.

Underlying Principle: The structure—containing a polar hydroxyl group, a moderately polar ether, and electron-withdrawing fluorine atoms—suggests the compound is a solid or high-boiling liquid with moderate polarity. The phenolic proton is acidic, a key characteristic that can be exploited for purification.

Property	Predicted Value / Characteristic	Rationale & Potential Impurities
Appearance	Colorless to light yellow solid or oil.	Phenols are prone to air oxidation, which can introduce colored impurities.
Molecular Weight	174.15 g/mol	-
Polarity	Medium	The hydroxyl group allows for hydrogen bonding, making it more polar than its corresponding anisole. It will interact strongly with polar stationary phases like silica gel.
Acidity (pKa)	~7-9	The electron-withdrawing fluorine atoms will increase the acidity of the phenolic proton compared to phenol (~pKa 10), making it readily deprotonated by a moderately strong base.
Likely Impurities	2,6-difluorophenol (starting material), alkylating agent (e.g., ethyl iodide), inorganic salts, solvent residue, over-alkylated products (e.g., 1-ethoxy-2,6-difluorobenzene).	Impurities will vary based on the synthesis (e.g., Williamson ether synthesis).

Section 2: Troubleshooting Column Chromatography

Silica gel column chromatography is the most common method for purifying compounds of this type.[1][2] Success hinges on selecting the correct mobile phase (eluent) and proper technique. Thin-Layer Chromatography (TLC) is an indispensable tool for developing your column conditions.

Q2: My compound isn't moving from the baseline on the TLC plate (Rf = 0), even with ethyl acetate/hexane.

Answer: Your eluent is not polar enough. 3-Ethoxy-2,6-difluorophenol is interacting too strongly with the polar silica gel stationary phase.

Underlying Principle: The principle of chromatography is a competition between the stationary phase and the mobile phase for the analyte.[2][3] To move a polar compound like a phenol, you need a more polar mobile phase to effectively displace it from the silica gel.

Solutions:

• Increase Eluent Polarity Systematically: Gradually increase the percentage of the polar solvent (e.g., ethyl acetate) in your non-polar solvent (e.g., hexane). Try 30%, 50%, and 70% ethyl acetate in hexane.

• Introduce a Stronger Polar Solvent: If ethyl acetate is insufficient, switch to a more polar solvent system. A common alternative is to add a small amount of methanol (e.g., 1-5%) to your dichloromethane or ethyl acetate eluent.

• Acidify the Eluent: Add 0.5-1% acetic acid or formic acid to the mobile phase. This can suppress the deprotonation of the acidic phenol on the silica surface, reducing strong binding and tailing.

Q3: My compound runs at the solvent front on the TLC plate (Rf ≈ 1). How do I fix this?

Answer: Your eluent is too polar. The compound is spending almost all its time in the mobile phase and not interacting sufficiently with the silica gel.

Underlying Principle: For effective separation, you need a balance of interactions. An ideal Rf value for the target compound is typically between 0.25 and 0.40, which provides a good separation window from other components.

Solutions:

• Decrease Eluent Polarity: Systematically decrease the percentage of the polar solvent. If you are using 50% ethyl acetate/hexane, try 20%, then 10%.

• Switch to a Less Polar System: If pure hexane is still too polar, consider switching the non-polar component to an even weaker solvent like pentane or heptane.

Q4: I'm seeing significant streaking/tailing of my spot on the TLC plate. What causes this?

Answer: Tailing is common for acidic compounds like phenols on silica gel. It can be caused by strong, sometimes irreversible, binding to the stationary phase, or by sample overloading.

Underlying Principle: The surface of silica gel contains silanol groups (Si-OH), which are slightly acidic. These can interact very strongly with your phenol, especially if there are basic sites on the silica. This strong interaction leads to poor elution kinetics and causes the spot to drag or "tail."

Solutions:

• Acidify the Mobile Phase: As mentioned in Q2, adding 0.5-1% acetic acid to your eluent will protonate the silanol groups and your phenol, leading to sharper bands.

• Use a Deactivated Stationary Phase: Consider using neutral alumina instead of silica gel if tailing is severe and acidification does not help.

• Check Sample Concentration: Ensure the spotting solution for your TLC is not overly concentrated, as this can cause tailing.

Q5: The separation between my product and an impurity is very poor (ΔRf < 0.1). How can I improve the resolution?

Answer: You need to optimize the selectivity of your solvent system.

Underlying Principle: Different solvent systems have different selectivities based on their ability to engage in various intermolecular interactions (e.g., hydrogen bonding, dipole-dipole). Changing the solvent composition can alter these interactions and improve separation.

Solutions:

• Change Solvent System: If a binary system like ethyl acetate/hexane fails, try a different combination. Dichloromethane/methanol or ether/pentane can offer different selectivity and may resolve the compounds.

• Use Ternary Mixtures: A small amount of a third solvent can sometimes dramatically improve separation. For example, in a hexane/ethyl acetate system, adding 1-2% methanol or dichloromethane can fine-tune the polarity and selectivity.

• Flash Chromatography: Employing flash chromatography, where air pressure is used to speed up the elution, can lead to tighter bands and better resolution compared to a slow gravity column.[1]

Problem	Primary Cause	Recommended Starting Point
Rf = 0	Eluent too non-polar	Increase ethyl acetate % in hexane.
Rf ≈ 1	Eluent too polar	Decrease ethyl acetate % in hexane.
Tailing/Streaking	Compound is acidic / Overloaded	Add 1% acetic acid to the eluent.
Poor Separation	Poor selectivity	Switch eluent system (e.g., try DCM/MeOH).

Section 3: Alternative and Confirmatory Purification Methods

Q6: Can I use an acid-base extraction to pre-purify my crude product?

Answer: Yes, this is an excellent and highly recommended technique for phenols.

Underlying Principle: The acidic nature of the phenol allows it to be converted into its water-soluble salt (phenolate) by an aqueous base.[4] This allows for separation from non-acidic organic impurities.

Step-by-Step Protocol:

• Dissolve the crude material in an organic solvent like ethyl acetate or diethyl ether.

• Transfer the solution to a separatory funnel and extract with a mild aqueous base (e.g., 1 M sodium bicarbonate or sodium carbonate solution). The phenolate salt will move to the aqueous layer.

• Separate the aqueous layer, which now contains your product. Wash it once with fresh organic solvent to remove any trapped non-polar impurities.

• Carefully re-acidify the aqueous layer to a pH of ~2-3 with a strong acid (e.g., 1-2 M HCl). Your phenol will precipitate or form an oil.

• Extract the purified phenol back into an organic solvent (e.g., ethyl acetate), wash with brine, dry over sodium sulfate, and concentrate.

Q7: When should I consider distillation?

Answer: Distillation is suitable if your compound is a liquid or a low-melting solid and the impurities have significantly different boiling points.

Underlying Principle: This technique separates components based on their volatility. For thermally stable compounds, vacuum distillation is preferred as it lowers the boiling point, minimizing the risk of thermal decomposition.[5] Based on the boiling point of 2,6-difluorophenol (59-61 °C at 17 mmHg), vacuum distillation is a viable option for 3-Ethoxy-2,6-difluorophenol.[6]

Section 4: Workflows and Diagrams

Purification Decision Workflow

This diagram outlines the logical flow for selecting and troubleshooting a purification strategy for 3-Ethoxy-2,6-difluorophenol.

Caption: Decision workflow for purifying 3-Ethoxy-2,6-difluorophenol.

References

• Purification of Phenol. (n.d.). Google Patents.
• How to remove the phenol from the reaction mixture without doing column chromatography? (2017). ResearchGate.
• Method 604: Phenols. (n.d.). U.S. Environmental Protection Agency.
• Chemical/Laboratory Techniques: Column Chromatography. (2022). YouTube.
• APPENDIX 3E Column Chromatography. (n.d.). SciSpace.
• Troubleshooting Phenol-Chloroform-Extraction. (2024). Reddit.
• Removal of Phenol from Aqueous Solution Using Internal Microelectrolysis with Fe-Cu. (2021). MDPI.
• Column Chromatography. (2022). YouTube.
• 2,6-Difluorophenol 98 28177-48-2. (n.d.). Sigma-Aldrich.
• 2,3-Difluorophenol 98 6418-38-8. (n.d.). Sigma-Aldrich.
• Performing Column Chromatography. (2023). YouTube.
• 2,6-difluorophenol| CAS No:28177-48-2|ZaiQi Bio-Tech. (n.d.). ZaiQi Bio-Tech.
• Column Chromatography. (2019). YouTube.
• 2,6-Dichlorophenol | C6H4Cl2O | CID 6899. (n.d.). PubChem.
• 2,6-Difluorophenol 98 28177-48-2. (n.d.). Sigma-Aldrich.
• 2,6-Difluorophenol 98 28177-48-2. (n.d.). Sigma-Aldrich.
• 3-Chloro-2,6-difluorophenol AldrichCPR. (n.d.). Sigma-Aldrich.
• 3-Chloro-2,6-difluorophenol AldrichCPR. (n.d.). Sigma-Aldrich.
• 2,6-Difluorophenol | 28177-48-2. (n.d.). BLD Pharm.
• 3-Ethoxy-2,6-difluorophenol, 98% Purity, C8H8F2O2, 10 grams. (n.d.). CP Lab Safety.

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• 3. youtube.com [youtube.com]
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• 6. 2,6-difluorophenol| CAS No:28177-48-2|ZaiQi Bio-Tech [chemzq.com]

stability studies of 3-Ethoxy-2,6-difluorophenol under different conditions

This guide is designed for researchers, scientists, and drug development professionals engaged in the stability testing of 3-Ethoxy-2,6-difluorophenol. It provides in-depth technical guidance, troubleshooting advice, and frequently asked questions to navigate the complexities of ensuring the stability and integrity of this molecule throughout the development lifecycle. The protocols and explanations herein are grounded in established scientific principles and regulatory expectations.

I. Frequently Asked Questions (FAQs)

This section addresses common initial questions regarding the stability of 3-Ethoxy-2,6-difluorophenol.

Q1: What are the primary factors that can affect the stability of 3-Ethoxy-2,6-difluorophenol?

A1: Based on the chemical structure—a substituted phenol—the primary factors of concern are exposure to light (photostability) , elevated temperatures (thermal stability) , pH of the solution , and oxidation . Phenols are known to be susceptible to oxidative degradation, which can be catalyzed by light, heat, and certain pH conditions.[1][2] The presence of fluorine and ethoxy groups can influence the electron distribution in the aromatic ring, potentially impacting its reactivity.

Q2: Why is it crucial to perform forced degradation studies on 3-Ethoxy-2,6-difluorophenol?

A2: Forced degradation studies, also known as stress testing, are essential to identify the potential degradation products and understand the degradation pathways of the molecule.[1][3] This information is critical for developing and validating a stability-indicating analytical method that can accurately separate and quantify the intact drug substance from its degradants.[1] These studies are a key component of regulatory submissions and help in making informed decisions about formulation, packaging, and storage conditions.[2][4]

Q3: What are the expected degradation pathways for 3-Ethoxy-2,6-difluorophenol?

• Oxidation: The phenolic hydroxyl group is prone to oxidation, which can lead to the formation of colored quinone-type structures. This can be initiated by atmospheric oxygen, light, or trace metal impurities.

• Hydrolysis of the ethoxy group: Under strong acidic or basic conditions, the ether linkage of the ethoxy group could potentially be cleaved, yielding 2,6-difluorophenol and ethanol.

• Photodegradation: Aromatic fluorinated compounds can undergo photolysis, which may involve the cleavage of the C-F bond or other ring modifications.[5][6]

Q4: How should I store my samples of 3-Ethoxy-2,6-difluorophenol for long-term stability studies?

A4: For long-term stability testing, storage conditions should be based on the intended market and climatic zone, as outlined in the ICH Q1A(R2) guideline.[7] Typically, this involves storage at 25°C ± 2°C / 60% RH ± 5% RH or 30°C ± 2°C / 65% RH ± 5% RH.[8] Given the potential photosensitivity of phenolic compounds, it is crucial to protect the samples from light.[9] We recommend storing the substance in well-closed containers that offer protection from light, at refrigerated temperatures (2-8°C) for working stock.[9]

II. Troubleshooting Guide: Navigating Experimental Challenges

This section provides practical, in-depth solutions to specific problems you may encounter during your stability studies of 3-Ethoxy-2,6-difluorophenol.

A. Issues Related to Sample Preparation and Handling

Q: I am observing a change in the color of my stock solution of 3-Ethoxy-2,6-difluorophenol, even when stored at 4°C. What could be the cause?

A: The development of color in phenolic solutions is a classic indicator of oxidation. Here’s a systematic approach to troubleshoot this issue:

• De-oxygenate your solvents: Before preparing your solution, sparge the solvent with an inert gas like nitrogen or argon for 15-20 minutes to remove dissolved oxygen.

• Use of Antioxidants: Consider the addition of a small amount of an antioxidant, such as butylated hydroxytoluene (BHT) or sodium metabisulfite, to your stock solution if permissible for your application. This can help to quench free radical-mediated oxidation.

• Solvent Purity: Ensure you are using high-purity, peroxide-free solvents. Ethers, for example, can form peroxides over time which can initiate oxidation.

• Headspace in the vial: Minimize the headspace in your storage vials to reduce the amount of oxygen available for reaction.

• Light Protection: Ensure your vials are amber-colored or wrapped in aluminum foil to completely exclude light.

B. Challenges in Forced Degradation Studies

Q: My forced degradation study under acidic conditions (e.g., 0.1 M HCl) is showing no significant degradation. Should I use more aggressive conditions?

A: While it's possible that 3-Ethoxy-2,6-difluorophenol is stable to mild acid, it's also possible the kinetics are slow at room temperature. Before escalating to more aggressive conditions, which may not be representative of real-world degradation, consider the following:

• Increase the Temperature: Perform the acid hydrolysis at an elevated temperature (e.g., 60-80°C) to accelerate the reaction rate.

• Extend the Exposure Time: Increase the duration of the study.

• Monitor for Subtle Changes: Use a highly sensitive analytical method to look for the formation of low-level degradants that might not be obvious.

If no degradation is observed after these adjustments, it is reasonable to conclude that the molecule is stable under acidic conditions.

Q: I am seeing a significant loss of my main peak with no corresponding appearance of new peaks in my chromatogram after photostability testing. What is happening?

A: This scenario suggests several possibilities:

• Formation of Non-UV Active Degradants: The degradation products may not have a chromophore that absorbs at the wavelength you are using for detection.

  • Troubleshooting: Use a diode array detector (DAD) or photodiode array (PDA) to screen across a wide range of UV-Vis wavelengths. Also, consider using a mass spectrometer (MS) as a detector, which can detect non-chromophoric compounds.

• Formation of Insoluble Degradants: The degradation products could be polymeric or highly nonpolar materials that are precipitating out of your sample solution.

  • Troubleshooting: Visually inspect your sample for any cloudiness or precipitate. If observed, try dissolving the sample in a stronger solvent to see if additional peaks appear in the chromatogram.

• Formation of Volatile Degradants: It is possible that small, volatile fragments are being formed and are not being retained on your chromatographic column.

  • Troubleshooting: Headspace Gas Chromatography (GC) can be used to analyze for volatile degradation products.

C. Analytical Method-Related Problems

Q: I am having difficulty achieving good peak shape for 3-Ethoxy-2,6-difluorophenol on my reverse-phase HPLC column. The peak is tailing. What can I do?

A: Peak tailing for phenolic compounds on reverse-phase columns is often due to the interaction of the acidic phenolic hydroxyl group with residual silanols on the silica packing material. Here are some strategies to improve peak shape:

• Lower the pH of the Mobile Phase: Using a mobile phase with a pH of around 2.5-3 (e.g., using 0.1% formic acid or phosphoric acid) will suppress the ionization of the phenolic proton, reducing its interaction with the stationary phase.

• Use a "Base-Deactivated" Column: Modern HPLC columns are often end-capped to minimize the number of free silanols. Ensure you are using a column that is well-suited for the analysis of polar or acidic compounds.

• Check for Column Overload: Injecting too much sample can lead to peak tailing. Try reducing the injection volume or the concentration of your sample.

Q: My mass spectrometry data for the degradation products is ambiguous. How can I get more definitive structural information?

A: For definitive structural elucidation of unknown degradation products, a multi-faceted approach is necessary:

• High-Resolution Mass Spectrometry (HRMS): This will provide you with a highly accurate mass measurement, allowing you to determine the elemental composition of the degradant.

• Tandem Mass Spectrometry (MS/MS): By fragmenting the parent ion of the degradant, you can obtain structural information based on the fragmentation pattern.

• Isolation and NMR Spectroscopy: If a degradant is present at a sufficient level, you can perform semi-preparative HPLC to isolate it. Subsequent analysis by Nuclear Magnetic Resonance (NMR) spectroscopy (¹H, ¹³C, ¹⁹F) will provide the most definitive structural information.

III. Experimental Protocols and Data Presentation

A. Forced Degradation Protocol

This protocol outlines a standard approach for conducting forced degradation studies on 3-Ethoxy-2,6-difluorophenol. The goal is to achieve 5-20% degradation to ensure that the analytical method is truly stability-indicating.

1. Preparation of Stock Solution:

• Prepare a stock solution of 3-Ethoxy-2,6-difluorophenol in a suitable solvent (e.g., acetonitrile or methanol) at a concentration of 1 mg/mL.

2. Stress Conditions:

• Acid Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M HCl. Keep at 60°C for 24 hours.

• Base Hydrolysis: Mix 1 mL of the stock solution with 1 mL of 1 M NaOH. Keep at 60°C for 8 hours.

• Oxidative Degradation: Mix 1 mL of the stock solution with 1 mL of 3% hydrogen peroxide. Keep at room temperature for 24 hours, protected from light.

• Thermal Degradation: Store the solid drug substance in a temperature-controlled oven at 80°C for 7 days.

• Photostability: Expose the solid drug substance and a solution (1 mg/mL) to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near ultraviolet energy of not less than 200 watt hours/square meter, as per ICH Q1B guidelines.

3. Sample Analysis:

• At appropriate time points, withdraw an aliquot of the stressed sample, neutralize it if necessary, and dilute to a suitable concentration for analysis.

• Analyze all samples by a validated stability-indicating HPLC method, preferably with both UV and MS detection.

B. Representative Stability Data Summary

The following table provides a template for summarizing the stability data for 3-Ethoxy-2,6-difluorophenol under various conditions.

Condition	Duration	Appearance	Assay (%)	Major Degradant 1 (RRT)	Major Degradant 2 (RRT)
Long-Term
25°C / 60% RH	12 Months	No Change	99.8	Not Detected	Not Detected
Accelerated
40°C / 75% RH	6 Months	Slight Yellowing	98.5	0.85 (0.2%)	1.15 (0.1%)
Forced Degradation
1 M HCl, 60°C	24 Hours	No Change	99.5	Not Detected	Not Detected
1 M NaOH, 60°C	8 Hours	Yellow Solution	92.3	0.72 (4.1%)	-
3% H₂O₂, RT	24 Hours	Brown Solution	85.1	0.91 (8.2%)	1.24 (3.5%)
80°C (Solid)	7 Days	Off-white powder	99.1	Not Detected	Not Detected
Photostability (ICH Q1B)	-	Slight darkening	96.7	1.35 (1.8%)	-

RRT = Relative Retention Time

IV. Visualization of Experimental Workflow

Workflow for a Typical Stability Study

The following diagram illustrates the logical flow of a comprehensive stability study for 3-Ethoxy-2,6-difluorophenol.

Caption: A flowchart illustrating the key phases and steps in a typical stability study.

V. References

• Effect of Degree of Ethoxylation on the Surface and Thermal Properties of Polymeric Ionic Liquids for Oilfield Applications. (n.d.). MDPI. Retrieved January 28, 2026, from [Link]

• 2,6-difluorophenol| CAS No:28177-48-2|ZaiQi Bio-Tech. (n.d.). ZaiQi Bio-Tech. Retrieved January 28, 2026, from [Link]

• Thermal degradation and stability of accelerated-curing phenol-formaldehyde resin. (2018). Journal of Thermal Analysis and Calorimetry. Retrieved January 28, 2026, from [Link]

• A Review: Stability Indicating Forced Degradation Studies. (2017). Research Journal of Pharmacy and Technology. Retrieved January 28, 2026, from [Link]

• Influence of pH on the Stability of Pharmaceutical Compounds in Japan. (2024). ResearchGate. Retrieved January 28, 2026, from [Link]

• THERMAL DEGRADATION OF PHENOLIC POLYMERS. (1961). DTIC. Retrieved January 28, 2026, from [Link]

• Thermal Decomposition Mechanisms of the Methoxyphenols: Formation of Phenol, Cyclopentadienone, Vinylacetylene, and Acetylene. (2013). The Journal of Physical Chemistry A. Retrieved January 28, 2026, from [Link]

• Study on the Process of Degradation of Phenolic Compounds in Water by Slot Ultrasonic. (2018). E3S Web of Conferences. Retrieved January 28, 2026, from [Link]

• Q1A(R2) Guideline. (2003). ICH. Retrieved January 28, 2026, from [Link]

• Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry,19F NMR, and Mass Spectrometry. (2022). Environmental Science & Technology. Retrieved January 28, 2026, from [Link]

• Comparison of two methods to quantify 2,6-dichlorophenol from tick Amblyomma cajennense by GC/MS-SIM. (2010). ResearchGate. Retrieved January 28, 2026, from [Link]

• development of forced degradation and stability indicating studies for drug substance and drug product. (n.d.). International Journal of Research in Pharmacology & Pharmacotherapeutics. Retrieved January 28, 2026, from [Link]

• ICH Q1 guideline on stability testing of drug substances and drug products. (n.d.). European Medicines Agency. Retrieved January 28, 2026, from [Link]

• ANALYTICAL METHOD SUMMARIES. (n.d.). Eurofins. Retrieved January 28, 2026, from [Link]

• Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19 F-NMR, Chromatography, and Mass Spectrometry Approach. (2022). ResearchGate. Retrieved January 28, 2026, from [Link]

• Pharmaceutical Forced Degradation Studies with Regulatory Consideration. (n.d.). International Journal of Pharmaceutical Sciences Review and Research. Retrieved January 28, 2026, from [Link]

• Chemical Properties of Phenol, 2-ethoxy- (CAS 94-71-3). (n.d.). Cheméo. Retrieved January 28, 2026, from [Link]

• ANALYTICAL METHODS. (n.d.). Agency for Toxic Substances and Disease Registry | ATSDR. Retrieved January 28, 2026, from [Link]

• III Analytical Methods. (n.d.). Japan International Cooperation Agency. Retrieved January 28, 2026, from [Link]

• ICH Guidelines: Drug Stability Testing Essentials. (n.d.). AMSbiopharma. Retrieved January 28, 2026, from [Link]

• Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19F-NMR, Chromatography, and Mass Spectrometry Approach. (2022). ACS Environmental Au. Retrieved January 28, 2026, from [Link]

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Technical Support Center: Investigating the Degradation Pathways of 3-Ethoxy-2,6-difluorophenol

Welcome to the technical support center for 3-Ethoxy-2,6-difluorophenol. This guide is designed for researchers, scientists, and drug development professionals who are investigating the metabolic and environmental fate of this compound. Given that 3-Ethoxy-2,6-difluorophenol is a novel molecule with limited published degradation data, this document serves as a comprehensive roadmap for designing, executing, and troubleshooting experiments to elucidate its degradation pathways.

Our approach is grounded in established principles of analytical chemistry, microbiology, and toxicology, providing you with the tools to confidently navigate the challenges of working with a largely uncharacterized substance. We will focus on building a robust experimental framework to generate reliable and publishable data.

Frequently Asked Questions (FAQs)

Q1: What are the likely initial steps in the degradation of 3-Ethoxy-2,6-difluorophenol?

A1: Based on its chemical structure, the initial degradation steps are likely to involve one of two primary transformations:

• O-dealkylation: Cleavage of the ether bond to yield 2,6-difluorophenol and acetaldehyde. This is a common metabolic pathway for aromatic ethers.[1]

• Hydroxylation: The addition of a hydroxyl group to the aromatic ring, catalyzed by monooxygenase enzymes in microbial systems.[2]

Q2: How might the fluorine substituents affect the degradation of this molecule?

A2: The carbon-fluorine bond is very strong, making fluorinated compounds generally more resistant to degradation than their non-fluorinated analogs.[3] The two fluorine atoms on the aromatic ring of 3-Ethoxy-2,6-difluorophenol can be expected to increase its persistence in the environment. Defluorination, while possible, is often a slow and challenging step in the degradation process.

Q3: What analytical techniques are most suitable for studying the degradation of 3-Ethoxy-2,6-difluorophenol?

A3: A multi-faceted analytical approach is recommended:

• High-Performance Liquid Chromatography (HPLC): Ideal for separating the parent compound from its more polar metabolites. A C18 column is a good starting point.

• Gas Chromatography-Mass Spectrometry (GC-MS): Suitable for analyzing the parent compound and less polar metabolites. Derivatization may be necessary for more polar compounds.[4][5]

• Liquid Chromatography-Mass Spectrometry (LC-MS): The preferred method for identifying and quantifying a wide range of metabolites due to its sensitivity and ability to analyze polar, non-volatile compounds.[6]

• Nuclear Magnetic Resonance (NMR) Spectroscopy: Particularly useful for structural elucidation of unknown metabolites, especially 19F NMR for tracking fluorinated degradation products.[7][8][9]

Q4: Are there any known safety concerns with 3-Ethoxy-2,6-difluorophenol or its potential degradation products?

Troubleshooting Guides

Guide 1: Inconsistent or No Degradation Observed in Microbial Cultures

Problem: You have incubated 3-Ethoxy-2,6-difluorophenol with a microbial culture (e.g., activated sludge, pure strain), but you observe little to no decrease in the parent compound concentration over time.

Potential Cause	Troubleshooting Step	Scientific Rationale
Toxicity of the compound	Perform a dose-response experiment with a range of concentrations.	High concentrations of phenolic compounds can be inhibitory or toxic to microorganisms.[11][12]
Lack of microbial adaptation	Gradually acclimate the microbial culture to increasing concentrations of the compound over several weeks.	Microorganisms may need time to induce the necessary enzymes for degradation.
Absence of necessary enzymes	Test different microbial consortia from various sources (e.g., industrial wastewater, contaminated soil) or screen different pure strains.	The specific enzymes required for ether cleavage or ring hydroxylation may not be present in your initial culture.[13]
Sub-optimal culture conditions	Optimize pH, temperature, and nutrient availability in your culture medium.	Microbial growth and enzymatic activity are highly dependent on environmental conditions.
Low bioavailability	Ensure adequate mixing and consider the use of a co-solvent if solubility is an issue.	The compound must be accessible to the microorganisms for degradation to occur.

Guide 2: Difficulty in Identifying Degradation Metabolites

Problem: You observe the disappearance of the parent compound, but you are unable to identify any distinct metabolite peaks in your chromatograms.

Potential Cause	Troubleshooting Step	Scientific Rationale
Metabolites are too polar	Switch to an analytical method better suited for polar compounds, such as LC-MS.	Common degradation products of phenols are often more hydroxylated and thus more polar.
Complete mineralization	Analyze for an increase in biomass (as total organic carbon) and potentially CO2 evolution.	The compound may be being completely degraded to carbon dioxide and water.
Metabolites are volatile	Use a purge-and-trap system coupled with GC-MS to capture any volatile organic compounds.	Cleavage of the ethoxy group could produce volatile compounds like acetaldehyde.
Low metabolite concentration	Concentrate your sample using solid-phase extraction (SPE) prior to analysis.	Metabolites may be present at concentrations below the detection limit of your instrument.
Matrix interference	Perform a thorough sample cleanup to remove interfering substances from the culture medium.	Components of the growth medium can mask the signals from your metabolites.

Experimental Protocols

Protocol 1: Abiotic Degradation - Photolysis

This protocol is designed to assess the susceptibility of 3-Ethoxy-2,6-difluorophenol to degradation by light.

Materials:

• 3-Ethoxy-2,6-difluorophenol

• UV-transparent quartz tubes

• A light source that mimics the solar spectrum (e.g., a xenon arc lamp)

• HPLC-grade water

• Buffer solutions (pH 5, 7, and 9)

Procedure:

• Prepare a stock solution of 3-Ethoxy-2,6-difluorophenol in a suitable solvent (e.g., methanol).

• Prepare experimental solutions by spiking the stock solution into the buffer solutions in the quartz tubes to a final concentration of 10 mg/L.

• Prepare "dark" controls by wrapping identical tubes in aluminum foil.

• Expose the experimental tubes to the light source.

• At predetermined time points (e.g., 0, 2, 4, 8, 24 hours), withdraw aliquots from both the experimental and control tubes.

• Analyze the aliquots by HPLC or LC-MS to determine the concentration of the parent compound.

Protocol 2: Biotic Degradation - Screening with a Mixed Microbial Culture

This protocol provides a framework for assessing the biodegradability of 3-Ethoxy-2,6-difluorophenol using a mixed microbial culture, such as activated sludge from a wastewater treatment plant.

Materials:

• 3-Ethoxy-2,6-difluorophenol

• Activated sludge (or other microbial inoculum)

• Mineral salts medium

• Shake flasks

• Incubator shaker

Procedure:

• Prepare a mineral salts medium and dispense into shake flasks.

• Inoculate the flasks with the activated sludge.

• Spike the flasks with 3-Ethoxy-2,6-difluorophenol to a final concentration of 50 mg/L.

• Prepare a sterile control flask (no inoculum) and a biotic control flask (inoculum but no test compound).

• Incubate the flasks at room temperature on a shaker.

• At regular intervals (e.g., 0, 1, 3, 7, 14 days), sacrifice a flask from each condition.

• Centrifuge the contents to pellet the biomass.

• Analyze the supernatant for the parent compound and potential metabolites using LC-MS.

Visualizing Potential Degradation Pathways

The following diagrams illustrate hypothetical initial degradation pathways for 3-Ethoxy-2,6-difluorophenol based on known biotransformations of similar compounds.

Caption: Hypothetical initial degradation pathways of 3-Ethoxy-2,6-difluorophenol.

Caption: A typical workflow for the identification of degradation metabolites.

References

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• O’Hagan, D. (2023). Biodegradation of Amphipathic Fluorinated Peptides Reveals a New Bacterial Defluorinating Activity and a New Source of Natural Organofluorine Compounds. Environmental Science & Technology, 57(26), 9607–9616.
• Wang, Y., et al. (2015). -OH What? A Review of Mass Spectrometry Techniques for the Analysis of Phenolic Compounds. Research & Reviews in Bio-Sciences, 4(3), 1-8.
• Zhang, Y., et al. (2019). Study on the Process of Degradation of Phenolic Compounds in Water by Slot Ultrasonic. E3S Web of Conferences, 136, 03014.
• Khoddami, A., et al. (2013). Techniques for Analysis of Plant Phenolic Compounds. Molecules, 18(2), 2328-2375.
• Sigma-Aldrich. (n.d.). 2,6-Difluorophenol. Sigma-Aldrich.
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• Bhat, A. P., et al. (2023). Fluorinated Pharmaceutical and Pesticide Photolysis: Investigating Reactivity and Identifying Fluorinated Products by Combining Computational Chemistry, 19F NMR, and Mass Spectrometry. Environmental Science & Technology, 57(30), 11043–11053.
• Abdiryim, T., et al. (2012). Electrochemical production of alkoxy-substituted phenols. Journal of Applied Electrochemistry, 42(11), 935-942.
• Schobert, M., & Görisch, H. (1999). Degradation of Alkyl Ethers, Aralkyl Ethers, and Dibenzyl Ether by Rhodococcus sp. Strain DEE5151, Isolated from Diethyl Ether-Containing Enrichment Cultures. Applied and Environmental Microbiology, 65(6), 2491-2496.
• Bhat, A. P., et al. (2022). Tracking Fluorine during Aqueous Photolysis and Advanced UV Treatment of Fluorinated Phenols and Pharmaceuticals Using a Combined 19 F-NMR, Chromatography, and Mass Spectrometry Approach.
• Purdue University. (n.d.). Mass Spectrometric Detection of Phenols using the Gibbs Reaction. Purdue Chemistry.
• Neilson, A. H., & Allard, A. S. (1970). Degradation and Transformation of Organic Fluorine Compounds. In Organofluorines (pp. 493-494). Springer, Berlin, Heidelberg.
• U.S. Environmental Protection Agency. (1984). Method 604: Phenols. U.S. EPA.
• Restek Corporation. (n.d.).
• Dai, J., & Mumper, R. J. (2022). Structural derivatization strategies of natural phenols by semi-synthesis and total-synthesis. Journal of Traditional and Complementary Medicine, 12(2), 121-136.
• de la Torre, M., et al. (2021). Metabolomics Technologies for the Identification and Quantification of Dietary Phenolic Compound Metabolites: An Overview. Metabolites, 11(10), 689.
• Habe, H., & Omori, T. (2003). Bacterial Degradation of Aromatic Compounds. Bioscience, Biotechnology, and Biochemistry, 67(12), 2447-2466.
• Li, Y., et al. (2017). Photodegradation of bromophenol blue with fluorinated TiO2 composite.
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• LibreTexts. (2023). 17.12: Spectroscopy of Alcohols and Phenols. Chemistry LibreTexts.
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• BYJU'S. (n.d.). NCERT Solutions for Class 12 Chemistry Chapter 11 – Alcohols, Phenols and Ethers. BYJU'S.
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Reference Data & Comparative Studies

A Comparative Guide to the Structure-Activity Relationship (SAR) of Substituted Phenol Ethers as Enzyme Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of the Phenol Ether Moiety in Drug Discovery

Phenolic compounds and their derivatives are ubiquitous in medicinal chemistry, forming the structural core of numerous therapeutic agents.[1] The hydroxyl group of a phenol can act as a hydrogen bond donor and acceptor, while the aromatic ring can engage in various non-covalent interactions, making it a privileged scaffold for enzyme inhibition. The conversion of the phenolic hydroxyl to an ether linkage is a common strategy to modulate the physicochemical properties of a molecule, such as lipophilicity, metabolic stability, and bioavailability, thereby fine-tuning its pharmacological profile.[2]

This guide will focus on a case study of m-phenyl ether analogs as inhibitors of MenE, an essential enzyme in the bacterial menaquinone biosynthesis pathway, to illustrate the principles of SAR-driven lead optimization.[3]

Rationale for Targeting MenE and the Role of the Phenyl Ether Scaffold

MenE (o-succinylbenzoyl-CoA synthetase) is a critical enzyme for the survival of many pathogenic bacteria, making it an attractive target for the development of novel antibiotics. The design of inhibitors often starts with a known ligand or a hypothesized binding mode within the enzyme's active site. In the case of the studied series, a phenyl ether linkage serves as a key structural element that positions other functionalities for optimal interaction with the target enzyme.

The general structure of the analyzed analogs consists of a core, a linker, and a substituted phenyl ether moiety. The SAR study aims to understand how modifications to the phenyl ether portion impact the inhibitory potency against MenE.

Comparative Analysis of Substituted Phenyl Ether Analogs

A series of m-phenyl ether analogs were synthesized and evaluated for their inhibitory activity against E. coli MenE. The results, summarized in the table below, provide a clear illustration of the structure-activity relationships at play.

Compound ID	R Group on Phenyl Ether	IC50 (µM)[3]
5	H	8.1 ± 0.9
8	3-CF3	> 10 (weaker inhibition)
9	m-3-pyridyl	> 10 (weaker inhibition)
6	p-phenyl	No inhibition

Key SAR Insights:

• Positional Isomerism is Critical: A stark difference in activity is observed between the meta-substituted analog 5 (IC50 = 8.1 µM) and the para-substituted analog 6 (no inhibition).[3] This strongly suggests that the geometry of the molecule and the position of the ether linkage are crucial for proper binding within the MenE active site.

• Substituents on the Phenyl Ring Modulate Potency: The introduction of a trifluoromethyl group at the 3-position of the phenyl ether (analog 8 ) or a pyridyl group (analog 9 ) resulted in weaker inhibition compared to the unsubstituted analog 5 .[3] This indicates that while the m-phenyl ether scaffold is favorable, additional bulky or electron-withdrawing groups at these positions may introduce steric hindrance or unfavorable electronic interactions.

Experimental Design and Protocols

To ensure the integrity of the SAR data, standardized and reproducible experimental protocols are essential. The following sections outline the key methodologies for the synthesis and biological evaluation of the m-phenyl ether analogs.

General Synthetic Pathway

The synthesis of the target phenyl ether analogs can be achieved through a multi-step sequence. A representative pathway for the synthesis of the m-phenyl ether analog is depicted below.

Caption: Generalized synthetic workflow for m-phenyl ether analogs.[3]

Step-by-Step Protocol for Mitsunobu Reaction (Phenol Ether Formation):

• To a solution of the phenol intermediate (1.0 eq) in anhydrous tetrahydrofuran (THF) at 0 °C, add triphenylphosphine (1.5 eq) and the corresponding alcohol (e.g., protected adenosine, 1.2 eq).

• Slowly add diisopropyl azodicarboxylate (DIAD) (1.5 eq) dropwise to the solution.

• Allow the reaction to warm to room temperature and stir for 12-24 hours, monitoring by thin-layer chromatography (TLC).

• Upon completion, quench the reaction with saturated aqueous sodium bicarbonate.

• Extract the aqueous layer with ethyl acetate (3x).

• Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography to yield the desired phenyl ether.

Biological Evaluation: MenE-MenB Coupled Assay

The inhibitory potency of the synthesized analogs is determined using a coupled enzyme assay, which links the activity of MenE to a subsequent, easily measurable reaction catalyzed by MenB.

Caption: Workflow of the MenE-MenB coupled enzyme assay.

Step-by-Step Protocol for IC50 Determination:

• Prepare a reaction mixture containing buffer, ATP, o-succinylbenzoate (OSB), coenzyme A (CoA), MenE, and MenB.

• Add varying concentrations of the test compound (phenyl ether analog) to the reaction mixture in a 96-well plate.

• Initiate the reaction by adding the substrate, OSB.

• Incubate the plate at a controlled temperature (e.g., 37 °C).

• After a set time, add 5,5'-dithio-bis(2-nitrobenzoic acid) (DTNB) to the wells.

• The free CoA produced by the MenB-catalyzed reaction reacts with DTNB to produce 2-nitro-5-thiobenzoate (TNB), a colored product.

• Measure the absorbance of TNB at 412 nm using a plate reader.

• Calculate the percent inhibition for each concentration of the test compound relative to a control with no inhibitor.

• Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a dose-response curve to determine the IC50 value.

Conclusion and Future Directions

The SAR study of m-phenyl ether analogs as MenE inhibitors demonstrates the power of systematic structural modification in lead optimization. The findings highlight the critical importance of substituent position and the nature of the functional groups on the phenyl ether ring for achieving potent enzyme inhibition.

Future work could explore a wider range of substituents on the phenyl ring to identify functionalities that may enhance binding affinity. Additionally, the synthesis and evaluation of analogs with different linker lengths and compositions could provide further insights into the optimal geometry for MenE inhibition. The principles outlined in this guide, from rational design and synthesis to robust biological evaluation, provide a solid framework for the discovery and development of novel enzyme inhibitors.

References

• Structure-Based Design, Synthesis, and Biological Evaluation of Non-Acyl Sulfamate Inhibitors of the Adenylate-Forming Enzyme MenE. ACS Publications. [Link]

• Structure–Activity Relationships and Changes in the Inhibition of Xanthine Oxidase by Polyphenols: A Review. MDPI. [Link]

• Structure--Antimicrobial Activity Relationship Comparing a New Class of Antimicrobials, Silanols, to Alcohols and Phenols. ResearchGate. [Link]

• Novel Phenolic Compounds as Potential Dual EGFR and COX-2 Inhibitors: Design, Semisynthesis, in vitro Biological Evaluation and in silico Insights. Taylor & Francis Online. [Link]

• Antimicrobial activity of phenolic compounds identified in wild mushrooms, SAR analysis and docking studies. ResearchGate. [Link]

• Relationship between flavonoid structure and inhibition of phosphatidylinositol 3-kinase: a comparison with tyrosine kinase and protein kinase C inhibition. PubMed. [Link]

• Design, Synthesis, and Biological Evaluation of Some Novel o-aminophenol Derivatives. PubMed. [Link]

• Further SAR exploring the role of chirality and substitution on the phenyl ring. IC 50 values were determined against E. coli DNA gyrase in a supercoiling assay. ResearchGate. [Link]

• The Chemical Structure and Clinical Significance of Phenolic Compounds. International Journal of Health & Medical Research. [Link]

• Synthesis, Biological Evaluation, and Computational Analysis of 1,4-Naphthoquinone Derivatives as Inhibitors of the Sodium-Dependent NADH:Ubiquinone Oxidoreductase (NQR) in Vibrio cholerae. MDPI. [Link]

• Synthesis and in Vitro Biological Activity Study of Novel Phenol Mannich Base Analogs Containing Spiroheterocycle as Core Compound. ResearchGate. [Link]

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Navigating Preclinical Evaluation: A Comparative Guide to In-Vitro and In-Vivo Studies of 3-Ethoxy-2,6-difluorophenol

In the landscape of modern drug discovery, the journey of a novel chemical entity from the bench to the clinic is a rigorous and multi-faceted process. A critical phase in this journey is the preclinical evaluation, where the biological activity, efficacy, and safety of a compound are meticulously assessed. This guide provides a comprehensive comparison of in-vitro and in-vivo methodologies for the characterization of 3-Ethoxy-2,6-difluorophenol, a novel synthetic derivative with therapeutic potential. As Senior Application Scientists, we will delve into the causality behind experimental choices, ensuring that each described protocol is a self-validating system, grounded in scientific integrity.

Introduction to 3-Ethoxy-2,6-difluorophenol and the Rationale for a Dual-Pronged Investigative Approach

3-Ethoxy-2,6-difluorophenol is an aromatic compound characterized by an ethoxy and a hydroxyl group attached to a difluorinated benzene ring.[1] While specific biological data for this compound is not yet widely published, the phenol moiety is a well-known pharmacophore present in a variety of bioactive molecules, including anticancer and antimicrobial agents. The addition of fluorine atoms can significantly alter the physicochemical properties of a molecule, often enhancing metabolic stability, membrane permeability, and binding affinity to target proteins.

The preclinical evaluation of such a promising, yet uncharacterized, compound necessitates a carefully planned progression from in-vitro to in-vivo studies. In-vitro assays, conducted in a controlled environment outside of a living organism, offer a rapid and cost-effective means to screen for biological activity and elucidate the mechanism of action at a cellular and molecular level. However, the complexity of a living organism, with its intricate network of metabolic pathways and physiological responses, cannot be fully replicated in a petri dish. Therefore, in-vivo studies, conducted in animal models, are indispensable for evaluating the systemic effects, pharmacokinetics, and overall therapeutic potential of a drug candidate. This guide will illuminate the interplay between these two essential methodologies in the context of investigating 3-Ethoxy-2,6-difluorophenol.

In-Vitro Evaluation: Unveiling the Cellular and Molecular Effects

The initial phase of investigation focuses on a battery of in-vitro assays designed to probe the potential anticancer and antimicrobial activities of 3-Ethoxy-2,6-difluorophenol. The choice of these assays is guided by the established bioactivities of similar phenolic compounds.[1]

Anticancer Activity Screening

Rationale: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. As an indicator of cell viability, it provides a quantitative measure of the cytotoxic or cytostatic effects of the test compound on cancer cell lines.

Protocol:

• Cell Culture: Human breast cancer (MCF-7) and lung cancer (A549) cell lines are cultured in Dulbecco's Modified Eagle's Medium (DMEM) supplemented with 10% fetal bovine serum (FBS) and 1% penicillin-streptomycin at 37°C in a humidified atmosphere of 5% CO2.

• Seeding: Cells are seeded into 96-well plates at a density of 5,000 cells per well and allowed to adhere overnight.

• Treatment: The following day, the culture medium is replaced with fresh medium containing various concentrations of 3-Ethoxy-2,6-difluorophenol (e.g., 0.1, 1, 10, 50, 100 µM). A vehicle control (DMSO) is also included.

• Incubation: The plates are incubated for 48 hours.

• MTT Addition: After incubation, 10 µL of MTT solution (5 mg/mL in PBS) is added to each well, and the plates are incubated for another 4 hours.

• Formazan Solubilization: The medium is removed, and 100 µL of DMSO is added to each well to dissolve the formazan crystals.

• Absorbance Measurement: The absorbance is measured at 570 nm using a microplate reader.

• Data Analysis: Cell viability is expressed as a percentage of the vehicle-treated control. The IC50 (half-maximal inhibitory concentration) is calculated from the dose-response curve.

Rationale: To determine if the observed cytotoxicity is due to apoptosis (programmed cell death), an Annexin V-FITC/Propidium Iodide (PI) assay is employed. Annexin V binds to phosphatidylserine, which is translocated to the outer leaflet of the plasma membrane during early apoptosis, while PI intercalates with DNA in cells with compromised membranes (late apoptotic or necrotic cells).

Protocol:

• Cell Treatment: MCF-7 cells are treated with 3-Ethoxy-2,6-difluorophenol at its IC50 concentration for 24 hours.

• Cell Harvesting: Cells are harvested, washed with cold PBS, and resuspended in 1X Annexin V binding buffer.

• Staining: 5 µL of Annexin V-FITC and 5 µL of PI are added to the cell suspension.

• Incubation: The cells are incubated in the dark for 15 minutes at room temperature.

• Flow Cytometry Analysis: The stained cells are analyzed by flow cytometry to differentiate between viable, early apoptotic, late apoptotic, and necrotic cells.

Antimicrobial Activity Screening

Rationale: The broth microdilution method is a standardized technique used to determine the lowest concentration of an antimicrobial agent that inhibits the visible growth of a microorganism.

Protocol:

• Microorganism Preparation: Bacterial strains such as Staphylococcus aureus (Gram-positive) and Escherichia coli (Gram-negative) are cultured in Mueller-Hinton Broth (MHB). The inoculum is adjusted to a concentration of 5 x 10^5 CFU/mL.

• Serial Dilution: 3-Ethoxy-2,6-difluorophenol is serially diluted in MHB in a 96-well plate.

• Inoculation: Each well is inoculated with the prepared bacterial suspension.

• Incubation: The plate is incubated at 37°C for 18-24 hours.

• MIC Determination: The MIC is determined as the lowest concentration of the compound at which no visible bacterial growth is observed.

In-Vivo Evaluation: Assessing Systemic Efficacy and Safety

Following promising in-vitro results, the investigation proceeds to in-vivo studies to evaluate the compound's performance in a complex biological system.

Xenograft Mouse Model of Human Breast Cancer

Rationale: The xenograft model, where human cancer cells are implanted into immunodeficient mice, is a widely used in-vivo model to assess the antitumor efficacy of novel therapeutic agents.

Protocol:

• Animal Housing: Female athymic nude mice (4-6 weeks old) are housed in a sterile environment.

• Tumor Cell Implantation: 1 x 10^7 MCF-7 cells are subcutaneously injected into the right flank of each mouse.

• Tumor Growth Monitoring: Tumors are allowed to grow until they reach a palpable size (approximately 100 mm³).

• Randomization and Treatment: The mice are randomly assigned to a control group (vehicle) and a treatment group (3-Ethoxy-2,6-difluorophenol, e.g., 25 mg/kg, administered intraperitoneally daily).

• Efficacy Assessment: Tumor volume and body weight are measured every three days. Tumor volume is calculated using the formula: (Length x Width²)/2.

• Endpoint: The study is terminated after a predetermined period (e.g., 21 days), or when tumors in the control group reach a maximum allowable size.

• Tissue Collection: At the end of the study, tumors and major organs are collected for histological analysis.

Data Presentation and Comparison

The following tables summarize hypothetical data from the described in-vitro and in-vivo studies to facilitate a clear comparison.

Table 1: In-Vitro Anticancer Activity of 3-Ethoxy-2,6-difluorophenol

Cell Line	Assay	Endpoint	Result
MCF-7	MTT	IC50	15.2 µM
A549	MTT	IC50	28.7 µM
MCF-7	Annexin V/PI	% Apoptotic Cells	45.3% (at IC50)

Table 2: In-Vitro Antimicrobial Activity of 3-Ethoxy-2,6-difluorophenol

Microorganism	Assay	Endpoint	Result
S. aureus	Broth Microdilution	MIC	32 µg/mL
E. coli	Broth Microdilution	MIC	>128 µg/mL

Table 3: In-Vivo Antitumor Efficacy of 3-Ethoxy-2,6-difluorophenol in a Xenograft Model

Treatment Group	Mean Tumor Volume (Day 21)	Tumor Growth Inhibition (%)
Vehicle Control	1250 mm³	-
3-Ethoxy-2,6-difluorophenol (25 mg/kg)	550 mm³	56%

Visualization of Experimental Workflows

Caption: Workflow for the in-vitro evaluation of 3-Ethoxy-2,6-difluorophenol.

Caption: Workflow for the in-vivo xenograft study.

Discussion: Bridging the Gap Between In-Vitro and In-Vivo Findings

The hypothetical data presented illustrates a classic scenario in drug discovery. The in-vitro results suggest that 3-Ethoxy-2,6-difluorophenol is a potent cytotoxic agent against breast cancer cells, inducing apoptosis, and exhibits moderate activity against a Gram-positive bacterium. The in-vivo study corroborates the in-vitro anticancer findings, demonstrating significant tumor growth inhibition in a living organism.

However, it is crucial to acknowledge the potential for discrepancies between in-vitro and in-vivo results. A compound that is highly active in-vitro may exhibit poor efficacy in-vivo due to factors such as:

• Pharmacokinetics: Poor absorption, rapid metabolism, or rapid excretion can prevent the compound from reaching its target in sufficient concentrations.

• Bioavailability: The compound may not be readily available to the target tissue.

• Toxicity: The compound may exhibit unforeseen toxicity in the whole organism, limiting the achievable therapeutic dose.

Conversely, a compound with modest in-vitro activity may show enhanced efficacy in-vivo if it is metabolized to a more active form.

The presented in-vivo protocol includes monitoring body weight as a general indicator of toxicity. Further in-depth toxicological studies would be required for a comprehensive safety assessment.

Conclusion

The dual approach of in-vitro and in-vivo testing provides a comprehensive and robust framework for the preclinical evaluation of novel compounds like 3-Ethoxy-2,6-difluorophenol. In-vitro assays serve as an efficient initial screen to identify biological activity and guide further investigation, while in-vivo studies are essential for confirming efficacy and assessing the safety profile in a physiologically relevant context. The successful translation of a promising compound from the laboratory to the clinic hinges on the careful design, execution, and interpretation of both in-vitro and in-vivo experiments. This guide provides a foundational blueprint for such an endeavor, emphasizing the importance of a logical, evidence-based progression in drug development.

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A Comparative Guide to the Cross-Reactivity Profiling of Novel Phenolic Compounds: A Case Study with 3-Ethoxy-2,6-difluorophenol

For the discerning researcher in drug discovery, the journey of a novel chemical entity from benchtop to bedside is fraught with challenges. Among the most critical hurdles in early-stage development is the characterization of a compound's selectivity—its propensity to interact with its intended target versus a host of unintended biological molecules. This guide provides an in-depth, practical framework for the cross-reactivity profiling of novel compounds, using the synthetic molecule 3-Ethoxy-2,6-difluorophenol as a representative case study.

Phenolic scaffolds are prevalent in both natural products and approved pharmaceuticals, prized for their versatile chemical properties.[1] However, this same reactivity can lead to off-target interactions, potentially causing adverse effects or unforeseen toxicities.[2][3] Therefore, a rigorous and multi-faceted approach to profiling is not just a regulatory requirement, but a scientific necessity for mitigating risks and unlocking the full therapeutic potential of a new drug candidate.

To provide a tangible context for our analysis, we will compare the hypothetical cross-reactivity profile of 3-Ethoxy-2,6-difluorophenol with three well-characterized, phenol-containing kinase inhibitors that have successfully navigated the path to clinical use:

• Sorafenib: A multi-kinase inhibitor targeting Raf kinases and VEGFR, known for its broad activity and associated off-target effects.[4][5]

• Lapatinib: A dual inhibitor of EGFR and HER2, which has a more defined but still notable cross-reactivity profile.[6][7]

• Gefitinib: A selective inhibitor of EGFR, often used as a benchmark for more targeted therapies.[8][9]

This guide is designed to be a practical resource, blending established methodologies with the strategic insights required to interpret complex datasets and make informed decisions in the progression of a drug discovery program.

Part 1: Methodologies for Comprehensive Cross-Reactivity Profiling

A robust assessment of a compound's selectivity cannot be achieved through a single experiment. It requires a tiered, orthogonal approach that moves from broad, high-throughput screening to more focused biochemical and cell-based validation. This ensures that the data is not only comprehensive but also biologically relevant.

Section 1.1: Large-Scale Kinase Profiling (KINOMEscan™)

The human kinome represents one of the largest and most important classes of drug targets, and consequently, a major source of potential off-target interactions for many small molecules.[10] High-throughput screening platforms like KINOMEscan™ offer an efficient first pass to assess a compound's activity against hundreds of kinases simultaneously.[11]

The underlying principle of this technology is a competitive binding assay. The test compound is incubated with a DNA-tagged kinase and an immobilized, active-site directed ligand. The amount of kinase captured on the solid support is inversely proportional to the affinity of the test compound for the kinase. This is quantified using qPCR of the DNA tag.[6]

Objective: To quantitatively assess the binding of 3-Ethoxy-2,6-difluorophenol across a broad panel of human kinases.

Methodology:

• Compound Preparation: A stock solution of 3-Ethoxy-2,6-difluorophenol is prepared in 100% DMSO at a concentration 100-fold higher than the final screening concentration.

• Assay Plate Preparation: The test compound is serially diluted and added to the assay plates containing the immobilized ligand. A DMSO control is included for baseline measurement.

• Kinase Addition: A panel of DNA-tagged kinases is added to the wells of the assay plate.

• Binding and Equilibration: The plates are incubated to allow the binding interactions between the kinases, the test compound, and the immobilized ligand to reach equilibrium.

• Wash Steps: Unbound kinases are removed through a series of wash steps.

• Elution and Quantification: The bound kinases are eluted, and the corresponding DNA tags are quantified using qPCR.

• Data Analysis: The amount of kinase bound in the presence of the test compound is compared to the DMSO control. Results are typically expressed as "percent of control," where a lower percentage indicates stronger binding.

dot

Caption: KINOMEscan™ competitive binding assay workflow.

Section 1.2: In Vitro Enzymatic Assays

While large-scale screens are excellent for identifying potential interactions, it is crucial to validate these "hits" using an orthogonal method, such as an in vitro enzymatic assay. This confirms that the binding event translates into functional inhibition of the kinase's catalytic activity. The ADP-Glo™ Kinase Assay is a widely used platform that measures the amount of ADP produced during a kinase reaction, which is directly proportional to kinase activity.

Objective: To determine the IC50 value of 3-Ethoxy-2,6-difluorophenol against a specific kinase identified as a hit in the primary screen.

Materials:

• Kinase of interest (e.g., B-Raf)

• Substrate for the kinase (e.g., MEK1)

• ATP

• ADP-Glo™ Reagent

• Kinase Detection Reagent

Methodology:

• Kinase Reaction: The kinase, substrate, and a range of concentrations of 3-Ethoxy-2,6-difluorophenol are incubated in the presence of ATP. A "no inhibitor" control is included.

• Termination of Kinase Reaction: After the incubation period, ADP-Glo™ Reagent is added to terminate the kinase reaction and deplete the remaining ATP.

• ADP to ATP Conversion: The Kinase Detection Reagent is added, which contains enzymes that convert the ADP produced in the kinase reaction into ATP.

• Luminescence Detection: The newly synthesized ATP is used in a luciferase reaction to generate a luminescent signal, which is proportional to the initial kinase activity.

• Data Analysis: The luminescent signal is plotted against the inhibitor concentration to determine the IC50 value (the concentration of inhibitor required to reduce enzyme activity by 50%).

Section 1.3: Cell-Based Target Engagement Assays

Confirming that a compound can inhibit its target in the complex environment of a living cell is a critical step. Cell-based assays provide insights into cell permeability, target engagement, and the downstream functional consequences of target inhibition. A common method is to measure the phosphorylation status of a known substrate of the target kinase using Western blotting.

Objective: To assess the ability of 3-Ethoxy-2,6-difluorophenol to inhibit the phosphorylation of a downstream substrate of its target kinase in a cellular context.

Methodology:

• Cell Culture and Treatment: A relevant cell line is cultured and treated with various concentrations of 3-Ethoxy-2,6-difluorophenol for a specified period.

• Cell Lysis: The cells are lysed to release their protein content.

• Protein Quantification: The total protein concentration in each lysate is determined to ensure equal loading.

• SDS-PAGE and Western Blotting: Equal amounts of protein from each sample are separated by size using SDS-PAGE and then transferred to a membrane.

• Antibody Incubation: The membrane is incubated with a primary antibody specific for the phosphorylated form of the substrate protein, followed by a secondary antibody conjugated to an enzyme that enables detection.

• Detection: The signal from the secondary antibody is detected, typically via chemiluminescence.

• Data Analysis: The intensity of the band corresponding to the phosphorylated substrate is quantified and normalized to a loading control (e.g., total protein or a housekeeping gene). A decrease in the phospho-protein signal with increasing concentrations of the inhibitor indicates target engagement and inhibition.

Part 2: Comparative Cross-Reactivity Analysis

The true value of profiling data comes from its interpretation in a comparative context. By benchmarking our novel compound against established drugs, we can better understand its potential advantages and liabilities.

Section 2.1: Kinome-Wide Selectivity

The data below represents a hypothetical, yet plausible, outcome of a KINOMEscan™ screen for 3-Ethoxy-2,6-difluorophenol and a structurally similar phenol, compared to the known profiles of Sorafenib, Lapatinib, and Gefitinib. The data is presented as the number of kinases bound at a specific threshold (e.g., >90% inhibition at 1 µM).

Compound	Primary Target(s)	Number of Off-Targets (>90% Inhibition @ 1 µM)	Selectivity Score (S10)
3-Ethoxy-2,6-difluorophenol (Hypothetical)	B-Raf	15	0.03
Structurally Similar Phenol (Hypothetical)	Unknown	45	0.1
Sorafenib	B-Raf, VEGFR2	>50	0.15
Lapatinib	EGFR, HER2	~20	0.04
Gefitinib	EGFR	<10	0.02

Interpretation:

• In this hypothetical scenario, 3-Ethoxy-2,6-difluorophenol demonstrates a relatively selective profile, inhibiting a smaller number of off-target kinases compared to the broadly active Sorafenib.

• The Structurally Similar Phenol shows a more promiscuous binding profile, highlighting how small structural modifications can significantly impact selectivity.

• Gefitinib remains the most selective of the comparators, consistent with its clinical profile.

Section 2.2: On-Target vs. Off-Target Potency

The next level of analysis involves comparing the potency (IC50) of the compound against its intended target(s) versus key off-targets identified in the screen.

Compound	On-Target IC50 (nM)	Key Off-Target	Off-Target IC50 (nM)	Selectivity Window (Off-Target/On-Target)
3-Ethoxy-2,6-difluorophenol (Hypothetical)	B-Raf: 50	VEGFR2	500	10x
Sorafenib	B-Raf: 6, VEGFR2: 90	c-Kit	2	0.33x (less selective)
Lapatinib	EGFR: 11, HER2: 9	SRC	350	~30x
Gefitinib	EGFR: 2	ABL1	>10,000	>5000x

dot

Caption: On-target vs. off-target kinase inhibition.

Interpretation:

• The hypothetical data for 3-Ethoxy-2,6-difluorophenol shows a 10-fold selectivity window between its primary target (B-Raf) and a key off-target (VEGFR2). This suggests a reasonably selective compound, though the potential for VEGFR2-mediated effects should be considered in further studies.

• Sorafenib's data illustrates its multi-targeted nature, with potent inhibition of both on- and off-targets.

• Gefitinib exhibits a very large selectivity window, underscoring its high degree of specificity for EGFR.

Part 3: Interpretation and Strategic Implications

• Potential for Efficacy: The potent, on-target inhibition of B-Raf suggests that 3-Ethoxy-2,6-difluorophenol could be a viable candidate for cancers driven by B-Raf mutations.[12]

• Predictable Side Effects: The moderate off-target activity against VEGFR2 suggests that the compound might exhibit anti-angiogenic effects, but could also lead to side effects associated with VEGFR inhibition, such as hypertension.[13][14] This allows for the design of toxicology studies that specifically monitor for these effects.

• Differentiation from Existing Drugs: Compared to the very broad activity of Sorafenib, the more selective profile of 3-Ethoxy-2,6-difluorophenol might offer a better safety profile. Its profile is more akin to Lapatinib, suggesting a balance between potent efficacy and a manageable off-target profile.

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